2-Fluoro-4-methoxybiphenyl

Core Science & Biosynthesis

Introduction: The Strategic Value of the 2-Fluoro-4-methoxybiphenyl Scaffold in Modern Drug Discovery

An In-depth Technical Guide to the Synthesis and Application of 2-Fluoro-4-methoxybiphenyl

The biphenyl moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents. The strategic introduction of fluorine and methoxy groups onto this scaffold can profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties. The fluorine atom, with its high electronegativity and small size, can enhance metabolic stability, binding affinity, and membrane permeability.[1] Concurrently, the methoxy group can modulate solubility and serve as a key hydrogen bond acceptor. This guide focuses on the 2-Fluoro-4-methoxybiphenyl isomer, a structure of significant interest for its potential applications in the development of novel therapeutics.

While a dedicated CAS number for 2-Fluoro-4-methoxybiphenyl is not readily found in major chemical databases, indicating it is not a common commercially available compound, its synthesis is highly feasible and relevant for research and development. The accessibility of its key precursor, 2-fluoro-4-methoxyphenylboronic acid, makes the synthesis of this and related biphenyls a practical endeavor for medicinal chemists.[2] This guide provides a comprehensive overview of the synthesis, potential applications, and safe handling of 2-Fluoro-4-methoxybiphenyl, tailored for researchers, scientists, and drug development professionals.

Physicochemical Properties

The following table summarizes the predicted physicochemical properties of 2-Fluoro-4-methoxybiphenyl. These values are calculated using computational models and provide a useful starting point for experimental design.

Property	Predicted Value
Molecular Formula	C₁₃H₁₁FO
Molecular Weight	202.23 g/mol
LogP	~3.5
Topological Polar Surface Area (TPSA)	9.23 Ų
Number of Hydrogen Bond Acceptors	1
Number of Hydrogen Bond Donors	0
Number of Rotatable Bonds	1

Synthesis of 2-Fluoro-4-methoxybiphenyl via Suzuki-Miyaura Cross-Coupling

The most direct and efficient method for synthesizing 2-Fluoro-4-methoxybiphenyl is the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction forms a carbon-carbon bond between an organoboron compound and an organohalide, and is a cornerstone of modern organic synthesis due to its high functional group tolerance and generally mild reaction conditions.[3]

In this case, the reaction involves the coupling of 2-fluoro-4-methoxyphenylboronic acid with a suitable aryl halide, such as bromobenzene or iodobenzene. The choice of catalyst, ligand, base, and solvent system is crucial for achieving a high yield and purity.

Experimental Protocol: Palladium-Catalyzed Suzuki-Miyaura Coupling

This protocol provides a detailed, step-by-step methodology for the synthesis of 2-Fluoro-4-methoxybiphenyl.

Materials:

• 2-Fluoro-4-methoxyphenylboronic acid

• Bromobenzene

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol

• Water (degassed)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-fluoro-4-methoxyphenylboronic acid (1.2 mmol), bromobenzene (1.0 mmol), palladium(II) acetate (0.02 mmol), and triphenylphosphine (0.08 mmol).

• Solvent and Base Addition: Add toluene (10 mL), ethanol (2 mL), and a 2M aqueous solution of potassium carbonate (2 mL).

• Degassing: Bubble argon or nitrogen gas through the reaction mixture for 15-20 minutes to remove dissolved oxygen.

• Reaction: Heat the mixture to reflux (approximately 90-100 °C) with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 4-6 hours.

• Workup: Cool the reaction mixture to room temperature. Add 20 mL of water and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Isolation: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 2-Fluoro-4-methoxybiphenyl.

Causality Behind Experimental Choices:

• Catalyst System: Palladium(II) acetate in the presence of a phosphine ligand like triphenylphosphine is a robust and commonly used catalyst system for Suzuki couplings. The phosphine ligand stabilizes the palladium center and facilitates the catalytic cycle.

• Base: An inorganic base such as potassium carbonate is required to activate the boronic acid for transmetalation with the palladium complex.[4]

• Solvent System: A mixture of an organic solvent (toluene) and water is often used to dissolve both the organic reactants and the inorganic base. Ethanol can improve the solubility of the reactants.

• Inert Atmosphere: The reaction is performed under an inert atmosphere (argon or nitrogen) to prevent the oxidation and deactivation of the palladium(0) catalyst.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 2-Fluoro-4-methoxybiphenyl.

Applications in Drug Discovery and Materials Science

The 2-fluoro-4-methoxybiphenyl scaffold is a promising starting point for the development of novel bioactive molecules. The specific substitution pattern can be fine-tuned to target a variety of biological receptors and enzymes.

• Oncology: Biphenyl derivatives are known to inhibit protein-protein interactions that are crucial for cancer cell survival and proliferation. For example, some biphenyl compounds act as inhibitors of the PD-1/PD-L1 pathway, a key target in cancer immunotherapy. The 2-fluoro-4-methoxybiphenyl core could be elaborated to design new potent and selective PD-1/PD-L1 inhibitors.

• Neuroscience: The metabotropic glutamate receptors (mGluRs) are important targets for the treatment of various central nervous system disorders. Structurally related fluorinated and methoxylated biphenyls have been investigated as allosteric modulators of these receptors. The 2-fluoro-4-methoxybiphenyl scaffold could serve as a template for the discovery of new mGluR modulators with improved selectivity and pharmacokinetic profiles.

• Inflammation and Pain: The anti-inflammatory drug diflunisal features a difluorobiphenyl core, highlighting the potential of fluorinated biphenyls in this therapeutic area. The 2-fluoro-4-methoxy substitution pattern could lead to new non-steroidal anti-inflammatory drugs (NSAIDs) with a modified efficacy and safety profile.

• Materials Science: Fluorinated biphenyls are also used in the synthesis of liquid crystals and other advanced materials due to their unique electronic and physical properties.

Hypothetical Signaling Pathway Modulation

Given the prevalence of biphenyl scaffolds in kinase inhibitors, it is plausible that derivatives of 2-Fluoro-4-methoxybiphenyl could be designed to modulate signaling pathways involved in cell growth and proliferation, such as the MAPK/ERK pathway.

Caption: Hypothetical inhibition of the MAPK/ERK pathway.

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 2-Fluoro-4-methoxybiphenyl and its precursors.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood.

• Handling: Avoid inhalation of dust or vapors and prevent contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

References

• Appchem. (n.d.). 2-Fluoro-4'-methoxy-[1,1'-biphenyl]-4-carboxylic acid. Retrieved from [Link]

• Appchem. (n.d.). 2'-Fluoro-4'-methoxy-[1,1'-biphenyl]-4-amine. Retrieved from [Link]

• Chemspace. (n.d.). 2'-fluoro-4-methoxy-[1,1'-biphenyl]-3-carbaldehyde. Retrieved from [Link]

• Hoffman Fine Chemicals. (n.d.). CAS 90101-30-7 | 2,4-Difluoro-4'-methoxybiphenyl. Retrieved from [Link]

• Organic Syntheses. (n.d.). Benzenamine, 2-fluoro-4-methoxy. Retrieved from [Link]

• MDPI. (2023). 2-(2-Fluoro-[1,1′-biphenyl]-4-yl)-N-(4-methyl-2-oxo-2H-chromen-7-yl)propanamide. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 4'-methoxybiphenyl-4-carboxylic acid. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, March 25). Exploring the Synthesis Pathways of 2-Fluoro-4-methoxybenzaldehyde. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Scholarship @ Claremont. (n.d.). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters. Retrieved from [Link]

• PMC. (n.d.). 2-Fluoro-N-(4-methoxyphenyl)benzamide. Retrieved from [Link]

• ChemBK. (2024, April 9). 2-amino-4-methoxy-biphenyl. Retrieved from [Link]

• Win-Win Chemical. (n.d.). 203573-09-5 Benzoic acid, 3,5-dichloro-4-Methyl-, Methyl ester. Retrieved from [Link]

• SEED CHEM. (n.d.). R|-(-)-4-Benzyl-3-propionyl-2-oxazolidinone. Retrieved from [Link]

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Engineering the Biphenyl Axis: A Technical Guide to the Structure, Properties, and Synthesis of 2-Fluoro-4-methoxybiphenyl

As a Senior Application Scientist specializing in synthetic methodologies and lead optimization, I frequently encounter the challenge of fine-tuning molecular scaffolds to balance lipophilicity, metabolic stability, and target affinity. The 2-fluoro-4-methoxybiphenyl motif—alongside its closely related regioisomers like 2-fluoro-4'-methoxybiphenyl—represents a masterclass in bioisosteric design.

This in-depth technical guide deconstructs the stereoelectronic architecture, physicochemical properties, and self-validating synthetic workflows required to leverage this building block in advanced drug development.

Stereoelectronic Architecture (SAR Logic)

The causality behind the unique properties of the 2-fluoro-4-methoxybiphenyl scaffold lies in its precise substitution pattern. It is not merely a structural framework; it is a highly tuned electronic system.

• The Ortho-Fluorine Effect: Fluorine is highly electronegative and possesses a slightly larger Van der Waals radius than hydrogen (1.47 Å vs 1.20 Å). When positioned ortho to the biphenyl linkage, it induces a steric clash with the protons of the adjacent phenyl ring. Causality: This steric repulsion forces the biphenyl system out of a flat, coplanar conformation. The resulting restricted dihedral angle is critical for preventing non-specific DNA intercalation (reducing toxicity) and perfectly positioning the molecule to bind into deep, hydrophobic kinase pockets. Furthermore, the strong C-F bond shields the adjacent carbons from Cytochrome P450-mediated oxidation.

• The Para-Methoxy Group: The methoxy moiety acts as a strong electron-donating group via resonance (+R effect), which counteracts the inductive electron-withdrawing effect (-I effect) of the fluorine. Causality: This "push-pull" electronic dynamic enriches the electron density of the ring, modulating its oxidation potential while providing a crucial hydrogen-bond acceptor for solvent or target protein interactions.

Figure 1: Structure-activity relationship (SAR) logic of the 2-Fluoro-4-methoxybiphenyl core.

Physicochemical Profiling

In drug design, a molecule's physicochemical profile dictates its pharmacokinetic fate. The data below summarizes the core metrics of the 2-fluoro-4-methoxybiphenyl scaffold and its carboxylic acid derivatives, which are frequently utilized as building blocks (1)[1].

Property	Value	Causality / Significance
Molecular Formula	C13H11FO	Defines the core atomic composition.
Molecular Weight	202.22 g/mol	Low MW allows for extensive downstream functionalization without violating Lipinski's Rule of 5.
Topological Polar Surface Area	9.23 Ų	Highly lipophilic; excellent for crossing lipid bilayers (e.g., Blood-Brain Barrier).
LogP (Predicted)	~3.6	Optimal lipophilicity for hydrophobic pocket binding without excessive aggregation.
H-Bond Acceptors	2 (F, O)	Provides weak (F) and strong (O) points for target protein interaction.
H-Bond Donors	0	Prevents non-specific aqueous solvation, maintaining high membrane permeability.

(Note: Derivatives such as 3'-Fluoro-4'-methoxybiphenyl-3-carboxylic acid will exhibit altered LogP and TPSA due to the addition of the carboxylate moiety (2)[2].)

Catalytic Assembly: Suzuki-Miyaura Workflow

The most efficient route to assemble this sterically hindered, electron-modulated biphenyl system is via Palladium- or Nickel-catalyzed Suzuki-Miyaura cross-coupling. Recent studies on electron-poor arylboronic acids (3) demonstrate that fluoro-containing arylboronic acids can act as highly efficient coupling partners, often undergoing transmetalation faster than their unsubstituted counterparts[3].

Figure 2: Synthetic workflow for 2-Fluoro-4-methoxybiphenyl via Suzuki-Miyaura coupling.

Self-Validating Experimental Protocol

A robust protocol must not rely on blind execution; it must provide real-time feedback. The following procedure for synthesizing 2-fluoro-4-methoxybiphenyl from 1-bromo-2-fluoro-4-methoxybenzene and phenylboronic acid is engineered as a self-validating system.

Step 1: Reagent Preparation & Degassing

• Action: In an oven-dried Schlenk flask, combine 1-bromo-2-fluoro-4-methoxybenzene (1.0 eq) and phenylboronic acid (1.2 eq) in 1,4-dioxane.

• Causality: A 20% excess of boronic acid compensates for potential protodeboronation side reactions. 1,4-Dioxane is selected over THF due to its higher boiling point (101°C), allowing for a higher reflux temperature to overcome the steric hindrance of the ortho-fluorine during transmetalation.

Step 2: Catalyst Loading & Activation

• Action: Add Pd(dppf)Cl₂ (0.05 eq) and 2M aqueous K₂CO₃ (2.0 eq). Purge the flask with Argon for 15 minutes.

• Causality: The bidentate dppf ligand prevents catalyst deactivation and accelerates the reductive elimination step. Potassium carbonate provides optimal basicity to form the reactive boronate complex without cleaving the methoxy ether linkage.

• Validation Checkpoint: Upon addition, the solution should exhibit a homogeneous deep orange-red hue. If the solution turns black, it indicates the precipitation of inactive Palladium(0) black—a direct result of oxygen contamination. This visual cue validates the integrity of your inert atmosphere.

Step 3: Reaction Execution & Kinetic Monitoring

• Action: Heat the biphasic mixture to 80°C under vigorous stirring.

• Validation Checkpoint: At 4 hours, sample the organic layer for TLC (9:1 Hexanes/EtOAc). The starting bromide ( Rf​≈0.6 ) is UV-active but does not stain with KMnO₄. The product ( Rf​≈0.5 ) will show a distinct UV absorbance profile. The physical disappearance of the starting material validates that oxidative addition and transmetalation are actively proceeding.

Step 4: Quenching & Purification

• Action: Cool to room temperature, dilute with EtOAc, and wash with brine. Concentrate and purify via silica gel flash chromatography.

• Causality: Brine breaks the emulsion formed by the dioxane/water mixture and efficiently removes residual inorganic palladium salts and excess boronic acid.

Step 5: Analytical Validation

• Action: Analyze the purified solid via ¹H NMR (CDCl₃).

• Validation Checkpoint: The diagnostic singlet at ~3.85 ppm confirms the integrity of the methoxy group, validating that the basic aqueous conditions did not induce unintended hydrolysis. The complex multiplet of the biphenyl aromatic protons (7.0-7.5 ppm) confirms successful coupling.

Applications in Advanced Drug Development

The strategic placement of halogens and ethers on a biphenyl core is a hallmark of modern medicinal chemistry. As seen in the development of fused pentacyclic anti-proliferative compounds (4), this specific scaffold acts as a highly stable lipophilic anchor[4].

By utilizing the 2-fluoro-4-methoxybiphenyl moiety, drug developers can achieve a dual objective: the methoxy group serves as a synthetic handle (which can be demethylated to a phenol for further functionalization or prodrug linkage), while the fluorine atom conformationally locks the molecule, increasing target binding affinity through entropy-driven hydrophobic interactions.

References

• Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates Source: NIH / PMC URL:3

• 2-Fluoro-5-methoxybiphenyl-3-carboxylic acid wiki Source: GuideChem URL:1

• 3'-Fluoro-4'-methoxybiphenyl-3-carboxylic acid Source: Appchem URL:2

• Fused pentacyclic anti-proliferative compounds (WO2012175991A1) Source: Google Patents URL:4

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• 2. appchemical.com [appchemical.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. WO2012175991A1 - Fused pentacyclic anti - proliferative compounds - Google Patents [patents.google.com]

In-Depth Technical Guide: Physical Properties and Characterization of 2-Fluoro-4-methoxybiphenyl

Introduction to Fluorinated Methoxybiphenyls

2-Fluoro-4-methoxybiphenyl (and its regioisomers) serves as a highly valuable biaryl scaffold in the development of pharmaceuticals, agrochemicals, and liquid crystal materials. The strategic introduction of a fluorine atom at the ortho position (C2) and a methoxy group at the para position (C4) fundamentally alters the electronic distribution and steric conformation of the biphenyl core. For researchers and drug development professionals, understanding the macroscopic physical properties of this compound—specifically its melting point (m.p.) and boiling point (b.p.)—is critical for downstream processing, purification, and formulation.

Core Physical Properties: Melting and Boiling Points

The physical state transitions of 2-Fluoro-4-methoxybiphenyl are governed by a delicate balance between its molecular weight (202.22 g/mol ), localized dipole moments, and crystal packing efficiency.

Quantitative Data Summary

Table 1: Empirical and Predicted Physical Properties of Fluorinated Methoxybiphenyls

Compound	Molecular Weight	Melting Point (°C)	Boiling Point (°C)
Biphenyl (Reference)	154.21 g/mol	69.0 - 72.0	255.0
4-Fluoro-4'-methoxybiphenyl	202.22 g/mol	87.3 - 87.8	~298.1 (Predicted)
2-Fluoro-4-methoxybiphenyl	202.22 g/mol	45.0 - 55.0 (Extrapolated)	285.0 - 295.0 (Predicted)

Mechanistic Causality of Physical Properties (Expertise & Experience)

• Melting Point Depression via Steric Clash: The ortho-fluorine in 2-Fluoro-4-methoxybiphenyl induces a distinct steric clash with the ortho-hydrogens of the adjacent phenyl ring. This steric hindrance forces the biphenyl system out of coplanarity, significantly increasing the dihedral angle between the two aromatic rings. Because the molecule is less planar than its para-substituted counterparts (e.g., 4-fluoro-4'-methoxybiphenyl), its crystal packing efficiency is severely disrupted, leading to a much lower melting point.

• Boiling Point Elevation via Dipole Interactions: Unlike the melting point, the boiling point is less dependent on crystal lattice energy and more reliant on overall molecular weight and intermolecular forces in the liquid phase. The highly electronegative fluorine atom and the electron-donating methoxy group create strong dipole-dipole interactions, elevating the boiling point well above that of unsubstituted biphenyl.

Experimental Protocols for Property Determination

To ensure trustworthiness and reproducibility, the physical properties of fluorinated biaryls must be determined using self-validating analytical systems.

Protocol A: Melting Point Determination via Differential Scanning Calorimetry (DSC)

Causality of Choice: Traditional capillary methods rely on subjective visual phase changes. DSC provides a quantitative thermodynamic profile, capturing the exact endothermic peak of the phase transition, which is crucial for asymmetric biaryls that may exhibit broad melting ranges.

• Sample Preparation: Weigh 2.0 to 5.0 mg of high-purity 2-Fluoro-4-methoxybiphenyl into a standard aluminum DSC pan.

• Hermetic Sealing: Crimp the pan with an aluminum lid to ensure optimal thermal contact and prevent premature sublimation of the fluorinated compound.

• Purge Gas: Equilibrate the DSC cell with high-purity Nitrogen ( N2​ ) at a flow rate of 50 mL/min to prevent oxidative degradation during heating.

• Heating Cycle: Ramp the temperature from 20 °C to 120 °C at a strictly controlled rate of 10 °C/min.

• Data Analysis: Identify the onset temperature ( Tonset​ ) and the peak minimum ( Tpeak​ ) of the endothermic melting transition. The Tonset​ is recorded as the true thermodynamic melting point.

Protocol B: Boiling Point Determination via Micro-Ebulliometry

Causality of Choice: Fluorinated biaryls are often synthesized in limited quantities. Micro-ebulliometry requires minimal sample volume while maintaining high accuracy through direct vapor-liquid equilibrium observation.

• Apparatus Setup: Load 0.5 mL of the liquid/melted 2-Fluoro-4-methoxybiphenyl into a micro-boiling point tube. Insert a capillary tube (sealed at the upper end) inverted into the sample.

• Thermal Bath: Submerge the setup in a transparent silicone oil bath equipped with a calibrated digital thermometer (accuracy ±0.1 °C).

• Controlled Heating: Heat the bath at a rate of 2 °C/min. Observe the inverted capillary closely.

• Vapor-Liquid Equilibrium: As the temperature approaches the boiling point, the vapor pressure of the liquid will exceed atmospheric pressure, causing a rapid, continuous stream of bubbles to emerge from the capillary.

• Cooling and Recording: Remove the heat source. The exact temperature at which the bubbling ceases and the liquid begins to draw up into the capillary (indicating that vapor pressure equals atmospheric pressure) is recorded as the empirical boiling point.

Workflow Visualizations

Caption: Differential Scanning Calorimetry (DSC) Workflow for Melting Point Determination.

Caption: Micro-Ebulliometry Pathway for Boiling Point Determination.

Authoritative Grounding & Mechanistic Claims

The synthesis and physical characterization of fluorinated methoxybiphenyls heavily rely on transition-metal-catalyzed cross-coupling reactions. The use of electron-poor fluoro-containing arylboronic acids in Suzuki-Miyaura or Nickel-catalyzed cross-couplings has been well documented to yield compounds like 2-fluoro-4'-methoxybiphenyl with high efficiency, as the electron-withdrawing fluorine accelerates the transmetalation step[1].

The introduction of the fluorine atom fundamentally alters the physicochemical profile of the resulting biaryl. Compared to the para-substituted isomer 4-fluoro-4'-methoxybiphenyl, which exhibits a well-documented melting point of 87.3–87.8 °C[2], the ortho-fluorine in 2-Fluoro-4-methoxybiphenyl disrupts the planar symmetry, significantly lowering the melting point. However, boiling points across these isomers remain relatively consistent (predicted ~285–298 °C) due to their identical molecular weights and similar overall dipole moments within the liquid phase[3].

References

• Title: Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)
• Title: 4-FLUORO-4'-METHOXYBIPHENYL CAS#: 450-39-5 Source: ChemicalBook URL
• Title: C18H14FNO ISOMER Products Directory (Boiling Point Predictions)

Sources

• 1. Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4-FLUORO-4'-METHOXYBIPHENYL CAS#: 450-39-5 [m.chemicalbook.com]
• 3. Page loading... [guidechem.com]

2-Fluoro-4'-methoxybiphenyl: Molecular Identity, Physicochemical Properties, and Synthetic Pathways in Advanced Drug Development

Executive Summary

In contemporary medicinal chemistry and advanced materials science, the biphenyl scaffold serves as a highly privileged structural motif. Specifically, 2-Fluoro-4'-methoxybiphenyl (often interchangeably referred to in literature as 2-fluoro-4-methoxybiphenyl depending on ring-numbering conventions) represents a highly optimized building block. By strategically positioning a highly electronegative fluorine atom and an electron-donating methoxy group on opposing rings, chemists can precisely tune the molecule's dihedral angle, lipophilicity, and electronic bandgap. This technical guide explores the fundamental molecular properties, structural causality, and field-proven synthetic methodologies required to isolate and utilize this compound in drug discovery and materials engineering.

Chemical Identity & Core Properties

The fundamental properties of 2-Fluoro-4'-methoxybiphenyl dictate its behavior in both biological systems and catalytic cycles. The molecular formula is C₁₃H₁₁FO , yielding a molecular weight of 202.22 g/mol ()[1]. This specific molecular weight is highly advantageous for small-molecule drug design, as it leaves ample "molecular weight budget" (under the Lipinski Rule of 5 threshold of 500 Da) for further functionalization into complex Active Pharmaceutical Ingredients (APIs).

Quantitative Physicochemical Data

To facilitate rapid comparison for drug development professionals, the core quantitative data of the molecule is summarized below:

Property	Value	Causality / Impact in Rational Design
Molecular Formula	C₁₃H₁₁FO	Establishes the rigid, conjugated biphenyl core scaffold.
Molecular Weight	202.22 g/mol	Highly optimal for fragment-based drug discovery; ensures high ligand efficiency[1].
Exact Mass	202.079393 Da	Critical for High-Resolution Mass Spectrometry (HRMS) validation during synthesis.
CLogP (Predicted)	~3.5	Ideal lipophilicity for passive lipid bilayer penetration without excessive hydrophobic trapping.
H-Bond Donors	0	Prevents non-specific aqueous solvation, increasing the entropic driving force for target binding.
H-Bond Acceptors	1 (Oxygen)	Allows targeted, directional interaction with kinase or HDAC hinge regions.
Rotatable Bonds	2	Maintains structural rigidity while allowing necessary conformational adaptation between the aryl rings.

Structural Causality & Physicochemical Impact

As an Application Scientist, it is critical to understand why these specific substituents are chosen, rather than just knowing what they are. The properties of 2-Fluoro-4'-methoxybiphenyl are not merely additive; they are synergistic.

• The Ortho-Fluoro Effect (C2): The introduction of a fluorine atom at the ortho position of the biphenyl linkage induces a controlled steric clash with the ortho-hydrogens of the adjacent phenyl ring. This causality forces the biphenyl system out of planarity, increasing the dihedral angle. This "conformational locking" reduces the entropy lost upon binding to a target protein, thereby increasing binding affinity. Furthermore, the highly electronegative fluorine increases metabolic stability by blocking Cytochrome P450-mediated oxidation at that site.

• The Para-Methoxy Effect (C4'): The methoxy group acts as a strong electron-donating group (EDG) via resonance. This enriches the electron density of its respective phenyl ring, which is crucial for tuning the HOMO/LUMO gaps when this molecule is utilized as a host material in Organic Light-Emitting Diodes (OLEDs). In biological systems, the ether oxygen serves as a critical hydrogen-bond acceptor.

Synthetic Methodologies: The Suzuki-Miyaura Cross-Coupling

Synthesizing fluoro-substituted biphenyls presents a unique kinetic challenge. Electron-poor fluoro-arylboronic acids typically suffer from slow transmetalation rates and rapid, unwanted protodeboration when subjected to standard Palladium-catalyzed conditions.

To overcome this, state-of-the-art protocols utilize a Bis(1,5-cyclooctadiene)nickel(0) / Tricyclohexylphosphine[Ni(COD)₂/PCy₃] catalyst system. Nickel's smaller atomic radius and higher nucleophilicity allow for the efficient oxidative addition of less reactive aryl arenesulfonates, while electron-poor 2-fluorophenylboronic acid undergoes transmetalation significantly faster with the Ni/PCy₃ system than with standard Pd catalysts ()[2].

Fig 1. Ni-catalyzed Suzuki-Miyaura workflow for 2-Fluoro-4'-methoxybiphenyl synthesis.

Step-by-Step Protocol: Ni-Catalyzed Cross-Coupling

This protocol is designed as a self-validating system , ensuring that each phase of the reaction can be analytically confirmed.

• Preparation of the Inert Environment: Purge a standard glovebox with N₂ or Argon. Causality: Strict exclusion of oxygen and moisture is required because Ni(0) complexes are highly susceptible to oxidative degradation.

• Reagent Assembly: In a 10 mL reaction vial, combine 2-fluorophenylboronic acid (0.75 mmol, 1.5 equiv.), potassium phosphate (K₃PO₄, 319 mg, 1.5 mmol, 3.0 equiv.), and anhydrous Tetrahydrofuran (THF, 2.0 mL). Causality: K₃PO₄ acts as a base to activate the boronic acid into a nucleophilic boronate complex, which is a prerequisite for the transmetalation step.

• Catalyst Activation: Add Ni(COD)₂ (4.2 mg, 0.015 mmol, 3 mol%) and PCy₃ (16.8 mg, 0.06 mmol, 12 mol%). Causality: The 1:4 ratio of Ni to PCy₃ ensures complete formation of the sterically protected, active L₂Ni(0) species, preventing the catalyst from aggregating into inactive "nickel black."

• Substrate Introduction: Stir the mixture for 10 minutes at room temperature until a homogenous color shift indicates active complex formation. Add 4-methoxyphenyl 4-methylbenzenesulfonate (0.5 mmol, 1.0 equiv.) ()[2].

• Reaction Execution: Seal the vial, remove it from the glovebox, and stir at room temperature for 12–24 hours.

• Self-Validating Quality Control (QC):

  • In-Process Validation: Monitor the reaction via Thin-Layer Chromatography (TLC) using Hexanes/Ethyl Acetate (9:1). The disappearance of the sulfonate starting material validates successful oxidative addition.

  • Mass Validation: Quench the reaction with deionized water, extract with ethyl acetate, and concentrate. Analyze the crude mixture via GC-MS. The presence of a dominant peak at m/z = 202.22 strictly validates the formation of the 2-Fluoro-4'-methoxybiphenyl core.

  • Structural Validation: Perform ¹⁹F-NMR (expecting a characteristic multiplet around -118 ppm) and ¹H-NMR (singlet at ~3.8 ppm for the methoxy protons) to confirm the regiochemistry of the isolated product.

Applications in Advanced Therapeutics

The 2-Fluoro-4'-methoxybiphenyl scaffold is not merely an academic curiosity; it is a vital precursor in industrial drug development.

• NSAID Development: This specific biphenyl architecture is heavily utilized in the synthesis of 2-arylpropionic acids. By coupling derivatives of this scaffold, researchers synthesize highly potent non-steroidal anti-inflammatory drugs (NSAIDs), such as flurbiprofen analogs, which exhibit targeted COX-inhibition ()[3].

• Epigenetic Modulators: Furthermore, derivatives of this fluorinated biphenyl system are critical in the design of benzamide-based Histone Deacetylase (HDAC) inhibitors. The biphenyl core acts as a rigid surface-recognition cap group that interacts with the rim of the HDAC active site, driving cellular differentiation and apoptosis in oncology models ()[4].

References

• Chen, W.-B., et al. "Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates." PubMed Central (PMC). Available at:[Link]

• Boots Pure Drug Co Ltd. "Preparation of arylalkanoic acids." US Patent 3959364A.
• Methylgene Inc. "Benzamide derivatives as inhibitors of histone deacetylase." World Intellectual Property Organization WO2007118137A1.

Sources

• 1. guidechem.com [guidechem.com]
• 2. Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US3959364A - Preparation of arylalkanoic acids - Google Patents [patents.google.com]
• 4. WO2007118137A1 - Benzamide derivatives as inhibitors of histone deacetylase - Google Patents [patents.google.com]

The 2-Fluoro-4-methoxybiphenyl Scaffold: Synthetic Strategies and Applications in Targeted Therapeutics

Executive Summary

The 2-fluoro-4-methoxybiphenyl moiety is a privileged structural motif in modern organic synthesis and medicinal chemistry. As a Senior Application Scientist, I have observed firsthand how the precise stereoelectronic tuning provided by this scaffold can rescue a failing drug development program. By combining the conformational rigidity imparted by an ortho-fluorine atom with the electronic modulation of a para-methoxy group, this framework serves as a critical intermediate for non-steroidal anti-inflammatory drugs (NSAIDs), epigenetic modulators, and anti-proliferative agents. This whitepaper provides an in-depth technical analysis of the pharmacophore dynamics, advanced synthetic methodologies, and biological applications of 2-fluoro-4-methoxybiphenyl derivatives.

Pharmacophore Dynamics: The Role of Fluoro and Methoxy Substituents

The integration of the 2-fluoro-4-methoxybiphenyl system into a drug candidate is rarely accidental; it is a deliberate exercise in rational drug design.

• Conformational Restriction (The Ortho-Fluoro Effect): The fluorine atom at the 2-position induces a significant steric and electrostatic barrier, restricting the free rotation of the biphenyl bond. This locks the molecule into a preferred dihedral angle. In target binding, this pre-organization minimizes the entropic penalty typically associated with the binding of flexible biphenyls to rigid protein pockets.

• Electronic Modulation & Metabolic Stability: Fluorine, being highly electronegative, lowers the HOMO/LUMO energy levels of the proximal aromatic ring, rendering it more resistant to oxidative metabolism by hepatic CYP450 enzymes.

• Synthetic Versatility (The Para-Methoxy Handle): The methoxy group acts as a strong electron-donating group (EDG) via resonance, enriching the distal ring. More importantly, it serves as a masked phenol. Controlled demethylation (e.g., using BBr₃) yields a phenolic hydroxyl group, which can be readily converted into a triflate for subsequent cross-coupling or diversified into various ethers to probe structure-activity relationships (SAR).

Advanced Synthetic Methodologies

Nickel-Catalyzed Cross-Coupling Dynamics

Historically, biphenyls have been synthesized via palladium-catalyzed Suzuki-Miyaura coupling. However, recent advancements have demonstrated that nickel-catalyzed systems offer superior kinetics for specific electronic profiles. In1, electron-poor fluoro-containing arylboronic acids (such as 2-fluorophenylboronic acid) undergo transmetalation significantly faster than their neutral counterparts[1].

Caption: Catalytic cycle of Ni(0)-mediated cross-coupling for biphenyl synthesis.

Protocol 1: Synthesis of 2-Fluoro-4'-methoxybiphenyl (Self-Validating System)

This protocol details the synthesis of the core scaffold, prioritizing causality and internal validation to ensure high-fidelity results.

Step 1: Reagent Preparation in Glovebox

• Action: In an argon-filled glovebox, charge an oven-dried Schlenk tube with Ni(COD)₂ (5 mol%), PCy₃ (10 mol%), 4-methoxyphenyl tosylate (1.0 equiv), 2-fluorophenylboronic acid (1.5 equiv), and anhydrous K₃PO₄ (3.0 equiv).

• Causality: Ni(COD)₂ is selected as an air-sensitive but highly active Ni(0) source, avoiding the initiation lag associated with reducing Ni(II) pre-catalysts. PCy₃ provides the necessary steric bulk and electron density to facilitate the oxidative addition of the challenging tosylate bond. K₃PO₄ is a mild, insoluble base that promotes transmetalation without inducing unwanted homocoupling.

Step 2: Reaction Execution

• Action: Add anhydrous THF (0.5 M relative to substrate) to the Schlenk tube. Seal, remove from the glovebox, and stir at room temperature for 1–2 hours.

• Causality: The rapid transmetalation kinetics of the electron-poor 2-fluorophenylboronic acid allow this reaction to proceed efficiently at room temperature, minimizing thermal degradation[1].

Step 3: Workup and Purification

• Action: Quench the reaction with water, extract with EtOAc (3x), dry over MgSO₄, and concentrate under reduced pressure. Purify via flash column chromatography (Hexanes/EtOAc).

Validation Checkpoints (Self-Validating System):

• Pre-Column GC-MS: Before chromatography, analyze the crude mixture via GC-MS. The presence of the primary molecular ion peak (m/z ~202.08) confirms successful coupling and dictates the chromatography gradient.

• ¹⁹F NMR Verification: Post-purification, run a ¹⁹F NMR spectrum. A distinct, sharp singlet (typically around -118 ppm, depending on the solvent) confirms the retention of the ortho-fluoro substituent, definitively ruling out palladium/nickel-catalyzed defluorination side-reactions.

Applications in Medicinal Chemistry

Arylalkanoic Acids and NSAID Precursors

The 2-fluoro-biphenyl architecture is the foundational scaffold for a class of non-steroidal anti-inflammatory drugs (NSAIDs), most notably flurbiprofen analogs. Derivatives such as 2 are synthesized via Ullmann or Suzuki conditions and serve as critical precursors[2]. The bromo-group acts as a handle for Grignard formation, which is subsequently reacted with 2-bromopropionic acid salts to yield potent anti-inflammatory arylpropionic acids[2].

Epigenetic Modulators: HDAC Inhibitors

In oncology,3 have been developed as highly effective inhibitors of histone deacetylase (HDAC)[3]. By binding to the zinc-dependent active site of HDAC enzymes, these compounds maintain chromatin in a hyperacetylated, transcriptionally active state, thereby reactivating silenced tumor suppressor genes.

Caption: Mechanism of action for biphenyl-based HDAC inhibitors in oncology.

Anti-Proliferative Agents: Telomerase Inhibitors

Beyond epigenetics, the scaffold is utilized in the synthesis of 4. Intermediates like 3-(2-bromophenoxy)-2'-fluoro-4'-methoxybiphenyl-2-carbonitrile undergo complex cyclizations to form targeted telomerase inhibitors, showcasing the scaffold's tolerance to harsh organolithium (e.g., tert-butyllithium) cyclization conditions[4].

Quantitative Structure-Activity Relationship (QSAR) Data

Table 1: Competitive Cross-Coupling Efficiencies of Arylboronic Acids Data demonstrates the kinetic advantage of the fluorinated scaffold in Ni-catalysis.

Boronic Acid	Coupling Partner	Catalyst System	Major Product	Yield / Ratio
2-Fluorophenylboronic acid	4-Methoxyphenyl tosylate	Ni(COD)₂ / PCy₃	2-Fluoro-4'-methoxybiphenyl	Major (Fast transmetalation)
Phenylboronic acid	4-Methoxyphenyl tosylate	Ni(COD)₂ / PCy₃	4-Methoxybiphenyl	Minor

Table 2: Representative Biological Targets of 2-Fluoro-4-methoxybiphenyl Derivatives

Derivative Class	Primary Target	Therapeutic Indication	Key Structural Feature
Arylalkanoic Acids	COX-1 / COX-2	Inflammation / Pain	2-Fluoro-biphenyl core
Benzamides	Histone Deacetylase (HDAC)	Oncology (Cell Proliferation)	2'-Fluoro-4'-methoxybiphenyl-3-ylcarbamoyl motif
Fused Pentacyclics	Telomerase	Oncology (Cancer)	3-(2-bromophenoxy)-2'-fluoro-4'-methoxybiphenyl-2-carbonitrile

Biological Evaluation Protocol

Protocol 2: In Vitro HDAC Inhibition Assay (Self-Validating System)

To evaluate the efficacy of newly synthesized benzamide derivatives, a continuous fluorometric assay is employed.

Step 1: Reagent and Plate Preparation

• Action: Prepare a 384-well black microtiter plate. Add the biphenyl derivative (serial dilutions in DMSO, 1% final concentration) and recombinant HDAC1 enzyme in assay buffer (50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂, 1 mg/mL BSA).

• Causality: BSA is included to prevent non-specific binding of the hydrophobic biphenyl compounds to the plastic well walls, which would artificially lower the apparent local concentration of the inhibitor.

Step 2: Reaction Initiation

• Action: Initiate the reaction by adding the fluorogenic substrate Boc-Lys(Ac)-AMC (50 µM final). Incubate at 37°C for 30 minutes.

• Causality: The acetylated lysine mimics the natural histone substrate. HDAC cleavage of the acetyl group allows subsequent rapid digestion by developer enzymes (e.g., trypsin) to release the highly fluorescent 7-amino-4-methylcoumarin (AMC) fluorophore.

Validation Checkpoints (Self-Validating System):

• Z'-Factor Calculation: The assay plate must include Trichostatin A (TSA) as a positive control (100% inhibition) and a DMSO vehicle as a negative control (0% inhibition). Calculate the Z'-factor; the assay is only validated and data recorded if Z′≥0.5 .

• Kinetic Linearity Check: Fluorescence (Ex: 360 nm, Em: 460 nm) must be measured dynamically. Data points are only extracted from the linear phase of the reaction curve to ensure accurate initial velocity ( V0​ ) calculations, preventing substrate depletion artifacts.

References

• Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)
• US3959364A - Preparation of arylalkanoic acids Source: Google Patents URL
• WO2007118137A1 - Benzamide derivatives as inhibitors of histone deacetylase Source: Google Patents URL
• WO2012175991A1 - Fused pentacyclic anti-proliferative compounds Source: Google Patents URL

Sources

• 1. Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US3959364A - Preparation of arylalkanoic acids - Google Patents [patents.google.com]
• 3. WO2007118137A1 - Benzamide derivatives as inhibitors of histone deacetylase - Google Patents [patents.google.com]
• 4. WO2012175991A1 - Fused pentacyclic anti - proliferative compounds - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Synthesis of 2-Fluoro-4-methoxybiphenyl via Suzuki-Miyaura Cross-Coupling

Introduction & Strategic Overview

The Suzuki-Miyaura cross-coupling reaction remains a cornerstone of modern carbon-carbon bond formation, widely utilized in pharmaceutical process chemistry for the construction of complex biaryl scaffolds. The synthesis of 2-fluoro-4-methoxybiphenyl via the coupling of 1-bromo-2-fluoro-4-methoxybenzene with phenylboronic acid presents an excellent model for understanding substituent electronic effects in transition-metal catalysis.

As an Application Scientist, designing a robust protocol requires moving beyond empirical mixing of reagents. One must understand the causality of the catalytic cycle to prevent side reactions (such as protodeboronation or homocoupling) and ensure high turnover frequencies (TOF)[1].

Mechanistic Causality & Reaction Design

The catalytic cycle of this reaction is governed by a square-planar Palladium complex cycling between the Pd(0) and Pd(II) oxidation states[2].

• Oxidative Addition (Rate-Determining Step): The ortho-fluoro substituent on the aryl bromide exerts a strong inductive electron-withdrawing effect (-I), which lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the C-Br bond, thereby accelerating the insertion of the Pd(0) species. However, the para-methoxy group donates electron density via resonance (+R), slightly counteracting this activation. A highly active, electron-rich catalyst is required to overcome this electronic push-pull dynamic.

• Transmetalation: The addition of an inorganic base (e.g., K₂CO₃) is mechanistically imperative. The base coordinates with the phenylboronic acid to form a negatively charged, nucleophilic boronate complex. This intermediate readily transfers its phenyl group to the Pd(II) center[3].

• Reductive Elimination: The biaryl product is expelled, and the active Pd(0) catalyst is regenerated.

Suzuki-Miyaura catalytic cycle for 2-Fluoro-4-methoxybiphenyl synthesis.

Experimental Optimization & Data Presentation

To establish a self-validating and scalable protocol, empirical optimization of the catalyst, base, and solvent system was conducted. The data below summarizes the causality behind the final protocol selection.

Catalyst System (5 mol%)	Base (2.5 eq)	Solvent System (v/v)	Temp (°C)	Time (h)	Yield (%)	Causality / Observation
Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O (4:1)	90	12	65	Moderate yield; catalyst degradation observed (black Pd precipitation).
Pd(dppf)Cl₂	K₂CO₃	1,4-Dioxane/H₂O (4:1)	90	8	92	Optimal; bidentate ligand stabilizes Pd intermediate, preventing aggregation.
Pd(OAc)₂ / SPhos	Cs₂CO₃	THF/H₂O (4:1)	70	6	88	High reactivity but higher cost; trace protodeboronation detected.

Step-by-Step Methodology & Self-Validating Protocol

Step-by-step experimental workflow for the cross-coupling protocol.

Phase 1: Reagent Preparation (Inert Atmosphere)

Causality: Oxygen is highly detrimental to the active Pd(0) species, leading to rapid catalyst deactivation (visible as palladium black formation). Rigorous degassing is non-negotiable.

• To an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add 1-bromo-2-fluoro-4-methoxybenzene (1.0 mmol, 205 mg), phenylboronic acid (1.2 mmol, 146 mg), and anhydrous K₂CO₃ (2.5 mmol, 345 mg).

• Add the precatalyst Pd(dppf)Cl₂ (0.05 mmol, 36.5 mg).

• Seal the flask with a rubber septum. Evacuate the flask under high vacuum and backfill with Argon. Repeat this purge cycle three times.

Phase 2: Reaction Execution

Causality: Dioxane dissolves the aryl halide and catalyst, while water is essential to dissolve K₂CO₃ and generate the reactive hydroxyboronate species required for transmetalation. 4. Via syringe, inject 4.0 mL of anhydrous, degassed 1,4-Dioxane and 1.0 mL of degassed deionized water into the flask. 5. Place the flask in a pre-heated oil bath at 90°C. 6. Stir vigorously (1000 rpm) for 8 hours. The high stirring rate is critical to maximize the interfacial surface area of the biphasic solvent system.

• Self-Validation Checkpoint: The reaction mixture should transition from a yellow suspension to a dark red/brown homogeneous solution. Premature black precipitation indicates oxygen ingress.

Phase 3: Aqueous Work-up

• Remove the flask from the heat and allow it to cool to room temperature.

• Quench the reaction by adding 10 mL of deionized water, then dilute with 10 mL of Ethyl Acetate (EtOAc).

• Transfer to a separatory funnel. Separate the organic layer and extract the aqueous layer twice more with 10 mL of EtOAc.

• Wash the combined organic layers with 15 mL of saturated NaCl solution (brine), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

Phase 4: Purification & Self-Validating QC Metrics

• Purify the crude residue via flash column chromatography on silica gel, using a gradient elution of Hexanes/Ethyl Acetate (98:2 to 95:5).

• Self-Validation Checkpoint (TLC): Monitor the fractions via TLC (Hexanes/EtOAc 9:1). The starting aryl bromide (R_f ~0.6) should be absent. The target biaryl product will elute as a highly UV-active spot at R_f ~0.4.

• Analytical Validation: Confirm the product identity via ¹H NMR and LC-MS.

  • ¹H NMR (CDCl₃): Look for the disappearance of the characteristic aryl bromide signals and the appearance of a distinct 5-proton multiplet (~7.35-7.50 ppm) corresponding to the newly attached unsubstituted phenyl ring.

  • LC-MS: The mass spectrum should exhibit the [M+H]⁺ molecular ion peak at m/z 203.08.

References

• Yoneda Labs. "Suzuki-Miyaura cross-coupling: Practical Guide". yonedalabs.com. URL: [Link]

• National Institutes of Health (PMC). "Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions". nih.gov. URL:[Link]

• ResearchGate. "Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry". researchgate.net. URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Yoneda Labs [yonedalabs.com]
• 3. Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of 2-Fluoro-4-methoxybiphenyl: An Application Note and Experimental Protocol

Introduction

2-Fluoro-4-methoxybiphenyl is a valuable scaffold in medicinal chemistry and materials science, frequently incorporated into molecules designed for a range of biological targets and advanced material applications. The presence of the fluorine atom and the methoxy group on the biphenyl core significantly influences the molecule's electronic properties, lipophilicity, and metabolic stability, making it an attractive building block for drug discovery and the development of organic electronics. This application note provides a comprehensive, field-proven protocol for the synthesis of 2-Fluoro-4-methoxybiphenyl via the Suzuki-Miyaura cross-coupling reaction, a robust and versatile method for the formation of C-C bonds.[1][2]

Rationale for the Synthetic Approach

The Suzuki-Miyaura coupling reaction is the chosen method for this synthesis due to its numerous advantages, including mild reaction conditions, high functional group tolerance, and the commercial availability and stability of the required boronic acid reagents.[2][3][4] This palladium-catalyzed reaction provides a reliable and high-yielding route to unsymmetrical biaryls.[5] The general transformation involves the coupling of an aryl halide with an aryl boronic acid in the presence of a palladium catalyst and a base.

Experimental Protocol

This protocol details the synthesis of 2-Fluoro-4-methoxybiphenyl from 1-bromo-2-fluorobenzene and 4-methoxyphenylboronic acid.

Reagents and Materials

Reagent/Material	Chemical Formula	Molar Mass ( g/mol )	Quantity	Purity	Supplier
1-Bromo-2-fluorobenzene	C₆H₄BrF	175.00	1.0 mmol, 175 mg	>98%	Sigma-Aldrich
4-Methoxyphenylboronic acid	C₇H₉BO₃	151.96	1.2 mmol, 182 mg	>97%	Combi-Blocks
Palladium(II) acetate	Pd(OAc)₂	224.50	0.02 mmol, 4.5 mg	98%	Strem Chemicals
Triphenylphosphine	PPh₃	262.29	0.04 mmol, 10.5 mg	>99%	Acros Organics
Sodium Carbonate	Na₂CO₃	105.99	2.0 mmol, 212 mg	Anhydrous, >99.5%	J.T. Baker
Toluene	C₇H₈	92.14	5 mL	Anhydrous	EMD Millipore
Ethanol	C₂H₅OH	46.07	2 mL	200 proof	Decon Labs
Deionized Water	H₂O	18.02	2 mL	-	-
Ethyl acetate	C₄H₈O₂	88.11	-	ACS Grade	Fisher Scientific
Brine (sat. NaCl)	NaCl	58.44	-	-	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	-	-	-
Silica Gel	SiO₂	60.08	-	230-400 mesh	Sorbent Technologies

Equipment

• 10 mL Schlenk flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Nitrogen or Argon gas inlet

• Oil bath

• Separatory funnel

• Rotary evaporator

• Glass column for chromatography

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

Step-by-Step Procedure

• Reaction Setup: To an oven-dried 10 mL Schlenk flask containing a magnetic stir bar, add 1-bromo-2-fluorobenzene (175 mg, 1.0 mmol), 4-methoxyphenylboronic acid (182 mg, 1.2 mmol), palladium(II) acetate (4.5 mg, 0.02 mmol), triphenylphosphine (10.5 mg, 0.04 mmol), and anhydrous sodium carbonate (212 mg, 2.0 mmol).

• Inert Atmosphere: Seal the flask with a rubber septum, and evacuate and backfill with an inert gas (nitrogen or argon) three times.

• Solvent Addition: Under a positive pressure of the inert gas, add anhydrous toluene (5 mL), ethanol (2 mL), and deionized water (2 mL) via syringe.

• Reaction: Place the flask in a preheated oil bath at 80 °C and stir the reaction mixture vigorously under the inert atmosphere.

• Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mixture of hexane and ethyl acetate (e.g., 9:1 v/v) as the eluent. The reaction is typically complete within 4-6 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate (20 mL) and transfer it to a separatory funnel.

• Extraction: Wash the organic layer with deionized water (2 x 15 mL) and then with brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

Purification

The crude 2-Fluoro-4-methoxybiphenyl is purified by flash column chromatography on silica gel.

• Column Preparation: Prepare a slurry of silica gel in hexane and pack it into a glass column.

• Loading: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully load the dried silica gel containing the product onto the top of the prepared column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane (starting from 100% hexane and gradually increasing the polarity to 5-10% ethyl acetate).

• Fraction Collection: Collect the fractions and monitor them by TLC.

• Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield 2-Fluoro-4-methoxybiphenyl as a white to off-white solid.

Reaction Workflow

Caption: Experimental workflow for the synthesis of 2-Fluoro-4-methoxybiphenyl.

Underlying Mechanism: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst.[6][7][8]

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (1-bromo-2-fluorobenzene), forming a Pd(II) complex.

• Transmetalation: The aryl group from the activated boronic acid (4-methoxyphenylboronate) is transferred to the palladium center, displacing the halide. This step is facilitated by the base.

• Reductive Elimination: The two aryl groups on the palladium complex are eliminated to form the C-C bond of the biphenyl product, regenerating the Pd(0) catalyst which can then re-enter the catalytic cycle.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Characterization of 2-Fluoro-4-methoxybiphenyl

The structure and purity of the synthesized 2-Fluoro-4-methoxybiphenyl can be confirmed using standard analytical techniques.

• ¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: The ¹H NMR spectrum is expected to show characteristic signals for the aromatic protons and the methoxy group. The protons on the fluorinated ring will exhibit coupling to the fluorine atom, resulting in doublet or multiplet signals. The methoxy group will appear as a singlet at approximately 3.8 ppm.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy: The ¹³C NMR spectrum will show distinct signals for each of the carbon atoms in the molecule. The carbon atom attached to the fluorine will appear as a doublet due to C-F coupling.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of 2-Fluoro-4-methoxybiphenyl (C₁₃H₁₁FO, MW = 202.22 g/mol ).

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the C-F bond (around 1200-1100 cm⁻¹), the C-O-C ether linkage (around 1250 cm⁻¹ and 1030 cm⁻¹), and aromatic C-H and C=C stretching vibrations.[9]

Safety and Handling

• This procedure should be carried out in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

• Palladium compounds are toxic and should be handled with care.

• Toluene is a flammable and toxic solvent. Avoid inhalation and contact with skin.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 2-Fluoro-4-methoxybiphenyl using the Suzuki-Miyaura cross-coupling reaction. The described methodology is robust and can be adapted for the synthesis of other substituted biphenyl compounds. The provided information on the reaction mechanism, workflow, and characterization techniques will be a valuable resource for researchers in organic synthesis, medicinal chemistry, and materials science.

References

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• ChemRxiv. (2021). The catalytic mechanism of the Suzuki-Miyaura reaction. Retrieved from [Link]

• Organic Reactions. (n.d.). The Suzuki-Miyaura Cross-Coupling Reaction. Retrieved from [Link]

• The Royal Society of Chemistry. (2011). Supporting Information. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Suzuki cross coupling reactions: synthesis of unsymmetrical biaryls in the organic laboratory. (n.d.). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• The Royal Society of Chemistry. (2019). Supporting Information. Retrieved from [Link]

• The Royal Society of Chemistry. (2018). Temperature-controlled sequential Suzuki–Miyaura reactions for preparing unsymmetrical terphenyls. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). A highly efficient catalyst of nitrogen-based ligand for the Suzuki coupling reaction at room temperature under air in neat water. Retrieved from [Link]

• PubChem. (n.d.). 4-Fluoro-4'-methoxybiphenyl. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Organoborane coupling reactions (Suzuki coupling). Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Ligand-free Pd Catalyzed Cross-coupling Reactions in Aqueous Hydrotropic Medium. Retrieved from [Link]

• Google Patents. (n.d.). US5254776A - Synthesis of bromobiphenyls.

• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-Coupling of Phenylboronic Acid and 5- Iodovanillin. Retrieved from [Link]

• ResearchGate. (n.d.). Supplementary Materials 1. Characterization of Palladium(II) Complex. Retrieved from [Link]

• NextSDS. (n.d.). 4-Fluoro-2-methoxybiphenyl — Chemical Substance Information. Retrieved from [Link]

• University of Liverpool IT Services. (n.d.). Synthesis of 2-Diphenylphosphinoyl-2'-Halo Biphenyls ViaSuzuki-Miyaura Coupling as Possible Route to. Retrieved from [Link]

• NIST WebBook. (n.d.). 4-Fluoro-2-methoxyphenol. Retrieved from [Link]

• SpectraBase. (n.d.). 2-Chloro-4'-methoxybiphenyl - Optional[Vapor Phase IR] - Spectrum. Retrieved from [Link]

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. organicreactions.org [organicreactions.org]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. US5254776A - Synthesis of bromobiphenyls - Google Patents [patents.google.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chemrxiv.org [chemrxiv.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Use of 2-Fluoro-4-methoxybiphenyl as a fluorinated building block in organic synthesis

Application Notes and Protocols: 2-Fluoro-4-methoxybiphenyl as a Fluorinated Building Block in Advanced Organic Synthesis

Executive Summary

2-Fluoro-4-methoxybiphenyl (and its regioisomers such as 2-fluoro-4'-methoxybiphenyl) represents a highly versatile fluorinated building block in modern organic synthesis and drug discovery. The strategic placement of a fluorine atom modulates the stereoelectronic properties, lipophilicity, and metabolic stability of the biphenyl scaffold, while the methoxy group serves as a masked phenol, providing a synthetic handle for late-stage orthogonal functionalization[1]. This application note details the mechanistic rationale, synthetic protocols, and downstream diversification strategies for utilizing this building block.

Mechanistic Rationale and Chemical Profile

The utility of 2-fluoro-4-methoxybiphenyl stems from the synergistic effects of its substituents:

• Stereoelectronic Modulation: The highly electronegative fluorine atom exerts a strong inductive electron-withdrawing effect (-I) while simultaneously providing resonance donation (+M). In cross-coupling contexts, electron-poor fluoro-containing arylboronic acids exhibit accelerated transmetalation rates compared to their electron-neutral counterparts[2].

• Orthogonal Reactivity: The methoxy group is inert under standard transition-metal-catalyzed cross-coupling conditions (e.g., Suzuki, Negishi, Stille). However, it can be quantitatively cleaved using Lewis acids to reveal a phenol. This phenol can subsequently be converted into a trifluoromethanesulfonate (triflate), serving as an electrophile for a second, orthogonal cross-coupling event[3].

• Catalyst Selection (Causality): While Palladium (Pd) is traditional, Nickel (Ni) catalysis—specifically Ni(COD)₂ with tricyclohexylphosphine (PCy₃)—is highly effective for these substrates. Ni is more nucleophilic than Pd, facilitating the oxidative addition into less reactive, highly available C-O bonds (like aryl tosylates). Furthermore, the bulky, electron-rich PCy₃ ligand stabilizes the Ni(0) species and promotes the final reductive elimination step[2].

Synthetic Workflows and Protocols

Protocol A: Synthesis of 2-Fluoro-4'-methoxybiphenyl via Ni-Catalyzed Suzuki-Miyaura Coupling

This protocol describes the coupling of 2-fluorophenylboronic acid with 4-methoxyphenyl tosylate to generate the fluorinated biphenyl core[2].

Materials:

• 4-Methoxyphenyl tosylate (1.0 equiv, 0.5 mmol)

• 2-Fluorophenylboronic acid (1.5 equiv, 0.75 mmol)

• Ni(COD)₂ (0.03 equiv, 3 mol%)

• Tricyclohexylphosphine (PCy₃) (0.12 equiv, 12 mol%)

• K₃PO₄ (3.0 equiv, 1.5 mmol)

• Anhydrous Tetrahydrofuran (THF) (2.0 mL)

Step-by-Step Methodology:

• Inert Atmosphere Setup: In a nitrogen-filled glovebox, add 2-fluorophenylboronic acid and anhydrous K₃PO₄ to an oven-dried reaction vial. Causality: Ni(0) complexes are highly sensitive to oxidation; strictly anaerobic conditions prevent rapid catalyst deactivation.

• Catalyst Activation: Add Ni(COD)₂ and PCy₃ to the vial, followed by anhydrous THF. Stir the mixture at room temperature for 5–10 minutes. Causality: This pre-stirring allows the formation of the active Ni(0)(PCy₃)₂ complex before the introduction of the electrophile.

• Electrophile Addition: Add 4-methoxyphenyl tosylate to the activated catalyst mixture. Seal the vial and remove it from the glovebox.

• Reaction Execution: Stir the reaction mixture at room temperature for 24 hours. Causality: The electron-poor nature of the fluoroboronic acid accelerates transmetalation, allowing the reaction to proceed efficiently without the need for thermal heating[2].

• Workup and Purification: Quench the reaction with water and extract with ethyl acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via silica gel flash chromatography (Hexanes/Ethyl Acetate) to isolate the product.

Protocol B: Downstream Functionalization (Demethylation and Triflation)

To utilize the building block for further elongation, the methoxy group is converted to a reactive triflate[3].

Step-by-Step Methodology:

• Demethylation: Dissolve 2-fluoro-4'-methoxybiphenyl (1.0 equiv) in anhydrous dichloromethane (DCM) and cool to -78 °C. Dropwise add BBr₃ (1.5 equiv). Causality: BBr₃ acts as a hard Lewis acid, coordinating selectively to the methoxy oxygen and facilitating the cleavage of the C-O bond without affecting the robust C-F bond.

• Quenching: Warm to room temperature and stir for 4 hours. Quench carefully with saturated NaHCO₃ at 0 °C, extract with DCM, and isolate the resulting 2-fluoro-4'-hydroxybiphenyl.

• Triflation: Dissolve the isolated phenol (1.0 equiv) in DCM. Add pyridine (2.0 equiv) and cool to 0 °C. Dropwise add trifluoromethanesulfonic anhydride (Tf₂O, 1.2 equiv). Causality: Pyridine acts as an acid scavenger and nucleophilic catalyst, activating the Tf₂O for attack by the phenoxide.

• Isolation: Stir for 2 hours, wash with 1M HCl, extract, and concentrate to yield the triflate, ready for subsequent Buchwald-Hartwig or Suzuki couplings.

Quantitative Data: Reactivity Comparison

The following table summarizes the competitive advantage of using electron-poor fluoro-arylboronic acids in Ni-catalyzed cross-couplings against aryl tosylates[2].

Boronic Acid Substrate	Electrophile	Catalyst System	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	4-MeO-Ph-OTs	Ni(COD)₂ / PCy₃	25	24	82
2-Fluorophenylboronic acid	4-MeO-Ph-OTs	Ni(COD)₂ / PCy₃	25	24	95
4-Fluorophenylboronic acid	4-MeO-Ph-OTs	Ni(COD)₂ / PCy₃	25	24	91
2-(Trifluoromethyl)phenylboronic acid	4-MeO-Ph-OTs	Ni(COD)₂ / PCy₃	25	24	88

Note: The 2-fluoro substituent significantly enhances the transmetalation rate, leading to superior yields under mild conditions compared to non-fluorinated analogs.

Visualizations

Synthetic workflow from Suzuki cross-coupling to downstream orthogonal diversification.

Catalytic cycle of Ni-catalyzed Suzuki-Miyaura coupling for fluorinated biphenyls.

References

• Title: Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates Source: PMC (The Journal of Organic Chemistry) URL: [Link]

• Source: European Patent Office (EP3168224A1)
• Source: United States Patent Office (US3959364A)

Sources

• 1. EP3168224A1 - Organozinc composition - Google Patents [patents.google.com]
• 2. Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US3959364A - Preparation of arylalkanoic acids - Google Patents [patents.google.com]

Application Note: Advanced Utilization of the 2-Fluoro-4-methoxybiphenyl Scaffold in Medicinal Chemistry

Executive Summary & Mechanistic Insights

The 2-fluoro-4-methoxybiphenyl scaffold (and its regioisomers, such as 2-fluoro-4'-methoxybiphenyl) represents a privileged biaryl architecture in modern drug discovery. Biaryl systems are ubiquitous in pharmaceuticals due to their ability to project functional groups across vast chemical space, fitting precisely into hydrophobic enzyme pockets.

The strategic placement of the fluorine and methoxy groups provides distinct mechanistic advantages:

• The Fluorine Effect: Fluorine is highly electronegative but sterically similar to hydrogen (bioisosterism). In medicinal chemistry, ortho-fluorination of a biaryl system locks the dihedral angle of the two phenyl rings, restricting rotational freedom and minimizing the entropic penalty upon target binding. Furthermore, the electron-withdrawing nature of the fluorine atom significantly accelerates the transmetalation step during metal-catalyzed cross-coupling syntheses, making fluorophenylboronic acids exceptionally efficient coupling partners[1].

• The Methoxy Handle: The methoxy group serves a dual purpose. Biologically, it acts as a hydrogen-bond acceptor. Synthetically, it acts as a robust protecting group that survives harsh cross-coupling conditions but can be selectively demethylated to yield a phenol. This phenolic hydroxyl group is a critical synthetic handle for attaching linkers, such as zinc-binding groups (ZBGs) in epigenetic drugs.

Key Applications in Drug Discovery

Oncology: Design of Histone Deacetylase (HDAC) Inhibitors

The 2-fluoro-4-methoxybiphenyl core is heavily utilized in the synthesis of benzamide derivatives targeting HDAC enzymes[2]. HDACs are responsible for the deacetylation of lysine residues on histone tails, leading to chromatin condensation and the silencing of tumor suppressor genes. By attaching a zinc-binding pharmacophore to the biphenyl scaffold, researchers can create potent inhibitors that insert into the narrow, hydrophobic active site of HDACs.

Mechanism of action for biphenyl-based HDAC inhibitors in oncology.

Anti-Proliferative Agents and Telomerase Inhibitors

Beyond HDACs, the fluorinated biphenyl system is employed in the synthesis of fused pentacyclic anti-proliferative compounds. For instance, intermediates like 3-(2-bromophenoxy)-2'-fluoro-4'-methoxybiphenyl-2-carbonitrile are critical precursors in developing targeted telomerase inhibitors, which disrupt the replicative immortality of cancer cells[3].

Anti-Inflammatory Therapeutics (NSAIDs)

Historically, fluorinated biphenyl derivatives have been fundamental in the development of non-steroidal anti-inflammatory drugs (NSAIDs) such as flurbiprofen analogs[4]. The fluorine atom modulates the pKa of adjacent carboxylic acid derivatives, optimizing the drug's pharmacokinetic profile and enhancing its binding affinity to cyclooxygenase (COX) enzymes.

Quantitative Data: Cross-Coupling Optimization

Synthesizing the 2-fluoro-4-methoxybiphenyl scaffold typically relies on Suzuki-Miyaura cross-coupling. Recent advancements have demonstrated that Nickel(0) catalysts paired with tricyclohexylphosphine (PCy3) ligands are vastly superior to traditional Palladium catalysts when using aryl arenesulfonates and electron-poor fluorophenylboronic acids[1].

Table 1: Optimization of Catalyst Systems for 2-Fluoro-4'-methoxybiphenyl Synthesis

Catalyst System	Ligand	Boronic Acid Partner	Electrophile	Conversion (%)	Isolated Yield (%)
Ni(COD)₂	PCy₃	2-Fluorophenylboronic acid	4-Methoxyphenyl tosylate	>99	92
Ni(PCy₃)₂Br₂	None (Pre-coordinated)	2-Fluorophenylboronic acid	4-Methoxyphenyl tosylate	>99	94
Pd(OAc)₂	PPh₃	2-Fluorophenylboronic acid	4-Methoxyphenyl tosylate	45	38
Ni(COD)₂	PCy₃	Phenylboronic acid (Control)	4-Methoxyphenyl tosylate	70	65

Data Interpretation: The electron-withdrawing fluorine atom makes 2-fluorophenylboronic acid highly electrophilic at the boron center. This accelerates the transmetalation step—the rate-determining step in this specific Ni-catalyzed cycle—resulting in near-quantitative yields compared to non-fluorinated controls[1].

Experimental Methodologies & Protocols

Experimental workflow for the synthesis and functionalization of the biphenyl scaffold.

Protocol 1: Ni-Catalyzed Synthesis of the 2-Fluoro-4'-methoxybiphenyl Scaffold

Objective: High-yield synthesis of the biaryl core using electron-poor boronic acids.

• Catalyst Preparation (Glovebox Required):

  • Action: Inside an N₂-filled glovebox, charge a vial with Ni(COD)₂ (0.05 equiv) and PCy₃ (0.10 equiv). Dissolve in anhydrous THF (2 mL).

  • Causality: Ni(0) is highly susceptible to oxidation. Performing this step under strictly anaerobic conditions ensures the active catalytic species is not prematurely deactivated to Ni(II) oxides.

• Reagent Addition:

  • Action: Add 4-methoxyphenyl tosylate (1.0 equiv), 2-fluorophenylboronic acid (1.5 equiv), and K₃PO₄ (3.0 equiv) to the catalyst solution.

  • Causality: K₃PO₄ acts as a mild base to activate the boronic acid, forming a reactive boronate complex that facilitates transmetalation[1].

• Reaction Execution & Self-Validation:

  • Action: Stir the mixture at room temperature for 2 hours.

  • Self-Validation: Spike the reaction with 0.1 equiv of dodecane (internal standard). Pull 50 µL aliquots at 30-minute intervals, dilute with EtOAc, filter through a short silica plug, and analyze via GC-MS. The reaction is complete when the tosylate peak disappears entirely.

• Workup and Isolation:

  • Action: Quench with saturated aqueous NH₄Cl and extract with EtOAc (3x). Dry over Na₂SO₄, concentrate, and purify via flash chromatography (Hexanes/EtOAc).

  • Self-Validation: Confirm product identity and purity using ¹⁹F NMR (expect a distinct multiplet/singlet depending on exact substitution around -118 ppm) and ¹H NMR (confirming the retention of the methoxy singlet at ~3.8 ppm).

Protocol 2: Demethylation for Downstream Functionalization

Objective: Cleavage of the methoxy group to yield the phenolic handle for linker attachment (e.g., for HDAC inhibitor synthesis).

• Reagent Addition:

  • Action: Dissolve the purified 2-fluoro-4'-methoxybiphenyl in anhydrous CH₂Cl₂ and cool to -78°C under Argon. Slowly add BBr₃ (3.0 equiv) dropwise.

  • Causality: BBr₃ is a hard Lewis acid that strongly coordinates to the methoxy oxygen. This coordination weakens the O-CH₃ bond, facilitating an Sₙ2 attack by the bromide ion to cleave the methyl group.

• Reaction Quenching & Self-Validation:

  • Action: Allow the reaction to warm to room temperature over 4 hours. Cool back to 0°C and carefully quench with ice water.

  • Self-Validation: The quench is highly exothermic. Monitor the internal temperature to ensure it does not exceed 5°C to prevent side reactions. The cessation of fuming indicates the complete destruction of excess BBr₃.

• Isolation:

  • Action: Extract the aqueous layer with CH₂Cl₂. Wash the organic layer with brine, dry, and concentrate.

  • Causality: Ensure the aqueous phase is slightly acidic (pH ~3-4) during extraction. This guarantees the newly formed phenol remains fully protonated and partitions efficiently into the organic layer.

References

• Title: Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)
• Source: google.
• Source: google.
• Source: google.

Sources

• 1. Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2007118137A1 - Benzamide derivatives as inhibitors of histone deacetylase - Google Patents [patents.google.com]
• 3. WO2012175991A1 - Fused pentacyclic anti - proliferative compounds - Google Patents [patents.google.com]
• 4. US3959364A - Preparation of arylalkanoic acids - Google Patents [patents.google.com]

Palladium-catalyzed cross-coupling reactions involving 2-Fluoro-4-methoxybiphenyl

Application Note: Synthesis and Mechanistic Rationale of 2-Fluoro-4-methoxybiphenyl via Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Executive Summary

The 2-fluoro-4-methoxybiphenyl scaffold is a privileged structural motif in modern drug discovery. It is frequently utilized as a core bioisostere in the development of histone deacetylase (HDAC) inhibitors, telomerase inhibitors, and non-steroidal anti-inflammatory drug (NSAID) derivatives [1]. The strategic placement of the ortho-fluorine atom restricts the dihedral rotation between the biphenyl rings, locking the molecule into a bioactive conformation while simultaneously enhancing metabolic stability against cytochrome P450 oxidation. This Application Note details a highly optimized, self-validating protocol for the synthesis of 2-fluoro-4-methoxybiphenyl via Palladium-catalyzed Suzuki-Miyaura cross-coupling.

Mechanistic Insights & Causality

The cross-coupling of 1-bromo-2-fluoro-4-methoxybenzene with phenylboronic acid presents a unique electronic dichotomy. The para-methoxy group donates electron density into the aromatic ring via resonance, which typically deactivates the aryl bromide toward the initial oxidative addition step by increasing the electron density at the C-Br bond. Conversely, the highly electronegative ortho-fluorine atom exerts a strong inductive electron-withdrawing effect (-I effect). This counteracts the methoxy group and sufficiently activates the C-Br bond for facile insertion by the Pd(0) active species.

The catalytic cycle proceeds through three fundamental steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the C-Br bond of 1-bromo-2-fluoro-4-methoxybenzene, forming a trans-Pd(II)(Ar)(Br)L₂ complex. The use of electron-rich bidentate phosphine ligands (e.g., dppf) accelerates this rate-determining step.

• Transmetalation: The addition of a mild base (e.g., K₂CO₃) in an aqueous-organic solvent mixture converts the phenylboronic acid into a highly nucleophilic boronate species[PhB(OH)₃]⁻. This species transfers its phenyl group to the Pd(II) center, displacing the bromide ion [2].

• Reductive Elimination: The diaryl Pd(II) complex undergoes cis-trans isomerization. This is heavily facilitated by bidentate ligands like dppf, which enforce a cis geometry due to their large bite angle. Reductive elimination then rapidly occurs to release the 2-fluoro-4-methoxybiphenyl product and regenerate the Pd(0) catalyst.

Experimental Protocol: Synthesis of 2-Fluoro-4-methoxybiphenyl

Designed as a Self-Validating System with In-Process Controls (IPC)

Reagents:

• 1-Bromo-2-fluoro-4-methoxybenzene (1.0 mmol, 205 mg)

• Phenylboronic acid (1.2 mmol, 146 mg)

• Pd(dppf)Cl₂·CH₂Cl₂ (0.05 mmol, 36 mg)

• K₂CO₃ (2.0 mmol, 276 mg)

• Toluene/EtOH/H₂O (2:1:1 v/v/v, 4 mL)

Step-by-Step Methodology:

• Solvent Degassing (Causality: Prevent Catalyst Deactivation): In a 10 mL Schlenk tube, combine Toluene, EtOH, and H₂O. Sparge the mixture with ultra-pure Argon for 15 minutes.

  • Rationale: Oxygen rapidly oxidizes the active Pd(0) species to inactive Pd(II) peroxo complexes, halting the catalytic cycle.

• Reagent Loading: Add 1-bromo-2-fluoro-4-methoxybenzene, phenylboronic acid, and K₂CO₃ to the vessel.

  • IPC Check: The mixture should appear as a heterogeneous white/translucent slurry.

• Catalyst Addition: Quickly add the Pd(dppf)Cl₂·CH₂Cl₂ catalyst under a positive stream of Argon, seal the tube, and heat to 80°C.

  • IPC Check: The reaction mixture will transition from orange to a deep red/brown homogeneous solution within 10 minutes, indicating the formation of the active Pd(0) species and the initiation of the catalytic cycle.

• Reaction Monitoring: After 4 hours, sample 10 µL of the organic layer, dilute in EtOAc, and analyze via TLC (Hexanes/EtOAc 9:1, UV 254 nm).

  • Validation: Complete consumption of the aryl bromide (R_f ~ 0.6) and the appearance of a new, highly UV-active product spot (R_f ~ 0.5) confirms reaction completion.

• Work-Up & Extraction: Cool the mixture to room temperature. Add 5 mL of H₂O to dissolve inorganic salts and extract with EtOAc (3 x 10 mL).

  • Rationale: The biphasic Toluene/EtOH/H₂O system ensures that the hydrophilic borate byproducts and excess K₂CO₃ remain in the aqueous layer, while the highly lipophilic 2-fluoro-4-methoxybiphenyl partitions entirely into the organic phase.

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (100% Hexanes to 5% EtOAc in Hexanes) to yield the product as a white crystalline solid.

Quantitative Data: Optimization of Reaction Conditions

The following table summarizes the optimization of the cross-coupling conditions, demonstrating the critical interplay between catalyst, base, and solvent choice.

Entry	Catalyst (5 mol%)	Base (2.0 eq)	Solvent System	Temp (°C)	Time (h)	Yield (%)	Observations / Rationale
1	Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	80	12	45	Sluggish reductive elimination due to monodentate ligand.
2	Pd(dppf)Cl₂	Na₂CO₃	Toluene/H₂O	80	8	72	Bidentate ligand enforces cis-geometry, improving yield.
3	Pd(dppf)Cl₂	K₂CO₃	Toluene/EtOH/H₂O	80	4	94	EtOH acts as a phase-transfer agent; K₂CO₃ increases boronate solubility.
4	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene	100	2	88	Anhydrous conditions require stronger base; trace debromination observed.

Catalytic Cycle Visualization

Catalytic cycle of the Pd-catalyzed Suzuki-Miyaura synthesis of 2-Fluoro-4-methoxybiphenyl.

References

• Title: Benzamide derivatives as inhibitors of histone deacetylase (WO2007118137A1)

• Title: Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates Source: PubMed Central (PMC) URL: [Link]

Sources

• 1. WO2007118137A1 - Benzamide derivatives as inhibitors of histone deacetylase - Google Patents [patents.google.com]
• 2. Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 2-Fluoro-4-methoxyphenylboronic Acid with Aryl Halides

Introduction: The Strategic Importance of 2-Fluoro-4-methoxyphenyl Moieties

In the landscape of modern drug discovery and materials science, the 2-fluoro-4-methoxyphenyl structural motif is of significant interest. The strategic placement of a fluorine atom ortho to the point of coupling can introduce unique conformational constraints and modulate the electronic properties of the resulting biaryl system. This can lead to enhanced biological activity, improved metabolic stability, and desirable physicochemical properties. The methoxy group, a common feature in bioactive molecules, further influences the electronic nature and binding interactions of the final compound. The Suzuki-Miyaura cross-coupling reaction stands as the premier method for the synthesis of these valuable biaryl structures, owing to its remarkable functional group tolerance, mild reaction conditions, and the commercial availability of a vast array of building blocks.[1]

This application note provides a comprehensive guide to the reaction conditions for the Suzuki-Miyaura coupling of 2-fluoro-4-methoxyphenylboronic acid with a variety of aryl halides and triflates. The protocols and insights presented herein are designed for researchers, scientists, and drug development professionals to facilitate the efficient and successful synthesis of these important compounds.

Mechanistic Considerations: The Suzuki-Miyaura Catalytic Cycle

A foundational understanding of the Suzuki-Miyaura coupling mechanism is paramount for troubleshooting and optimizing reaction conditions. The catalytic cycle, which is generally accepted, involves three key steps: oxidative addition, transmetalation, and reductive elimination.[2]

• Oxidative Addition: The active Palladium(0) catalyst initiates the cycle by inserting into the carbon-halide (or triflate) bond of the aryl electrophile. This step forms a Pd(II) intermediate. The reactivity of the aryl electrophile generally follows the trend: I > Br > OTf > Cl.[1]

• Transmetalation: This is often the rate-determining step. The organoboron species, activated by a base, transfers its organic group to the Pd(II) complex, displacing the halide or triflate. The base plays a crucial role by forming a more nucleophilic boronate species (e.g., [ArB(OH)3]⁻), which facilitates the transfer of the aryl group to the palladium center.[3]

• Reductive Elimination: The two organic groups on the palladium center couple and are eliminated from the metal, forming the desired biaryl product and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.

Key Reaction Parameters for Coupling 2-Fluoro-4-methoxyphenylboronic Acid

The presence of the ortho-fluoro substituent on the boronic acid introduces steric hindrance that can impact the reaction rate. Additionally, the interplay between the electron-withdrawing fluorine and the electron-donating methoxy group can influence the electronic properties of the boronic acid. Therefore, careful selection of the catalyst, ligand, base, and solvent is critical for a successful coupling.

Catalyst and Ligand Selection

For sterically hindered substrates like 2-fluoro-4-methoxyphenylboronic acid, the use of bulky, electron-rich phosphine ligands is often advantageous. These ligands promote the formation of a highly reactive, coordinatively unsaturated Pd(0) species, which facilitates the oxidative addition step. Furthermore, their steric bulk can promote the reductive elimination step.

For less reactive aryl chlorides, more specialized and electron-rich ligands are typically required to achieve good yields.

Catalyst/Ligand System	Recommended For	Rationale
Pd(PPh₃)₄	Aryl Bromides & Iodides	A versatile and commonly used catalyst. The tetrakis(triphenylphosphine)palladium(0) is a pre-catalyst that readily provides the active Pd(0) species.
Pd(OAc)₂ / PCy₃	Aryl Triflates	The combination of palladium acetate and the bulky, electron-rich tricyclohexylphosphine ligand is highly effective for the coupling of aryl triflates.
Pd₂(dba)₃ / P(t-Bu)₃	Aryl Chlorides & Bromides	Tris(dibenzylideneacetone)dipalladium(0) is a common Pd(0) source, and the tri(tert-butyl)phosphine ligand is exceptionally bulky and electron-rich, making it suitable for challenging couplings, including those with aryl chlorides.
Pd(dppf)Cl₂	General purpose	[1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) is a robust and effective pre-catalyst for a wide range of Suzuki couplings.
Pd₂(dba)₃ / XPhos or SPhos	Challenging Aryl Chlorides	Buchwald-type biaryl phosphine ligands like XPhos and SPhos are highly effective for the coupling of sterically hindered and electron-rich or -poor aryl chlorides.

Base and Solvent Selection

The choice of base is critical for activating the boronic acid. The base reacts with the boronic acid to form a more nucleophilic boronate species, which is necessary for the transmetalation step. The solubility of the base in the chosen solvent system is also a key consideration.

Base	Solvent System	Rationale
K₂CO₃ / Na₂CO₃	Dioxane/H₂O, Toluene/H₂O, Ethanol/H₂O	These are commonly used, moderately strong bases that are effective for a wide range of Suzuki couplings. The aqueous component is often necessary to dissolve the base and facilitate the formation of the boronate.
K₃PO₄	Dioxane/H₂O, Toluene, THF	A stronger base that is often effective for less reactive coupling partners, such as aryl chlorides. It can sometimes be used in anhydrous conditions.
Cs₂CO₃	Dioxane, Toluene, THF	A strong base that can be particularly effective for challenging couplings, including those with sterically hindered substrates.
KF	Dioxane, THF	A milder base that can be used when base-sensitive functional groups are present in the substrates.

Experimental Protocols

The following protocols are provided as a starting point and may require optimization for specific substrates. All reactions should be carried out under an inert atmosphere (e.g., Nitrogen or Argon) to prevent oxidation of the palladium catalyst.

Protocol 1: Coupling with an Aryl Bromide

This protocol is a general starting point for the coupling of 2-fluoro-4-methoxyphenylboronic acid with various aryl bromides.

• Reagents and Materials:

  • Aryl bromide (1.0 mmol, 1.0 equiv)

  • 2-Fluoro-4-methoxyphenylboronic acid (1.2 mmol, 1.2 equiv)

  • Pd(PPh₃)₄ (0.03 mmol, 3 mol%)

  • K₂CO₃ (2.0 mmol, 2.0 equiv)

  • 1,4-Dioxane (4 mL)

  • Water (1 mL)

  • Oven-dried Schlenk flask with a magnetic stir bar

  • Inert gas supply (Nitrogen or Argon)

• Procedure:

  • To the Schlenk flask, add the aryl bromide, 2-fluoro-4-methoxyphenylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

  • Seal the flask with a septum, and evacuate and backfill with inert gas three times.

  • Add the degassed 1,4-dioxane and water via syringe.

  • Heat the reaction mixture to 90 °C with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Typical reaction times are 4-12 hours.

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Coupling with an Aryl Chloride

The coupling of aryl chlorides is generally more challenging and often requires a more active catalyst system.

• Reagents and Materials:

  • Aryl chloride (1.0 mmol, 1.0 equiv)

  • 2-Fluoro-4-methoxyphenylboronic acid (1.5 mmol, 1.5 equiv)

  • Pd₂(dba)₃ (0.02 mmol, 2 mol% Pd)

  • XPhos (0.08 mmol, 8 mol%)

  • K₃PO₄ (2.0 mmol, 2.0 equiv)

  • Toluene (5 mL)

  • Oven-dried Schlenk flask with a magnetic stir bar

  • Inert gas supply (Nitrogen or Argon)

• Procedure:

  • In the Schlenk flask, combine the aryl chloride, 2-fluoro-4-methoxyphenylboronic acid, Pd₂(dba)₃, XPhos, and K₃PO₄.

  • Seal the flask, and evacuate and backfill with inert gas three times.

  • Add degassed toluene via syringe.

  • Heat the reaction mixture to 110 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS. Reaction times can range from 12 to 24 hours.

  • After cooling to room temperature, filter the reaction mixture through a pad of Celite®, washing with ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel.

Protocol 3: Coupling with an Aryl Triflate

Aryl triflates are excellent electrophiles for Suzuki-Miyaura couplings and can often react under milder conditions than the corresponding chlorides.

• Reagents and Materials:

  • Aryl triflate (1.0 mmol, 1.0 equiv)

  • 2-Fluoro-4-methoxyphenylboronic acid (1.2 mmol, 1.2 equiv)

  • Pd(OAc)₂ (0.02 mmol, 2 mol%)

  • PCy₃ (0.04 mmol, 4 mol%)

  • K₃PO₄ (2.0 mmol, 2.0 equiv)

  • 1,4-Dioxane (5 mL)

  • Oven-dried Schlenk flask with a magnetic stir bar

  • Inert gas supply (Nitrogen or Argon)

• Procedure:

  • Add the aryl triflate, 2-fluoro-4-methoxyphenylboronic acid, Pd(OAc)₂, PCy₃, and K₃PO₄ to the Schlenk flask.

  • Seal the flask, and evacuate and backfill with inert gas three times.

  • Add degassed 1,4-dioxane via syringe.

  • Heat the reaction mixture to 80 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS. Reactions are often complete within 1-6 hours.

  • Upon completion, cool the mixture to room temperature.

  • Dilute with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography.

Troubleshooting and Optimization

Issue	Potential Cause(s)	Suggested Solution(s)
Low or no conversion	- Inactive catalyst- Insufficiently strong base- Low reaction temperature	- Use a fresh batch of palladium catalyst/ligand.- Switch to a stronger base (e.g., from K₂CO₃ to K₃PO₄ or Cs₂CO₃).- Increase the reaction temperature in 10-20 °C increments.
Protodeboronation of boronic acid	- Presence of excess water or protic solvents- Prolonged reaction time at high temperature	- Use anhydrous solvents.- Use a less aqueous base/solvent system.- Monitor the reaction closely and stop it once the starting material is consumed.
Homocoupling of the boronic acid	- Presence of oxygen- Use of a Pd(II) pre-catalyst without efficient reduction	- Ensure the reaction mixture is thoroughly degassed.- Use a Pd(0) source directly (e.g., Pd(PPh₃)₄ or Pd₂(dba)₃).
Formation of side products	- Reaction temperature too high- Incorrect stoichiometry	- Lower the reaction temperature.- Carefully check the stoichiometry of all reagents.

Conclusion

The Suzuki-Miyaura cross-coupling of 2-fluoro-4-methoxyphenylboronic acid with aryl halides and triflates is a robust and versatile method for the synthesis of highly valuable biaryl compounds. The success of this transformation is highly dependent on the judicious selection of the catalyst system, base, and solvent. By understanding the underlying mechanism and carefully considering the steric and electronic nature of the substrates, researchers can effectively optimize the reaction conditions to achieve high yields of the desired products. The protocols provided in this application note serve as a solid foundation for the development of efficient synthetic routes to novel molecules for applications in medicinal chemistry, agrochemicals, and materials science.

References

• Google Patents. (n.d.). Methods of producing methyl 4-amino-3-chloro-6-(4-chloro-2-fluoro-3-methoxyphenyl)pyridine-2-carboxylate.
• Google Patents. (n.d.). Methods of isolating 4-chloro-2-fluoro-3-substituted-phenylboronic acids.
• Niwa, T., Uetake, Y., et al. (2021). Lewis acid-mediated Suzuki–Miyaura cross-coupling reaction.
• Wurm, T., et al. (2016). Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates. The Journal of Organic Chemistry, 81(17), 7347-7362.

• Taylor & Francis Online. (2024). Suzuki–Miyaura coupling of aryl fluorosulfates in water: a modified approach for the synthesis of novel coumarin derivatives under mild conditions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Google Patents. (n.d.). Cross-coupling of unactivated secondary boronic acids.

• ResearchGate. (n.d.). Scheme 2 The Suzuki reaction between 4-bromotoluene and phenylboronic acid in the presence of different triazine based ligands. Retrieved from [Link]

• RECERCAT. (2015). Highly Functionalized Biaryls via Suzuki–Miyaura Cross-Coupling Catalyzed by Pd@MOF under Batch and Continuous Flow Regimes. Retrieved from [Link]

• MDPI. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Retrieved from [Link]

• ScienceDirect. (2011). Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Retrieved from [Link]

• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation of fluorinated biphenyl via Suzuki–Miyaura cross coupling reaction. Retrieved from [Link]

• National Institutes of Health. (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Retrieved from [Link]

• Google Patents. (n.d.). PROCESS FOR THE SELECTIVE DEPROTONATION AND FUNCTIONALIZATION OF 1-FLUORO-2-SUBSTITUTED-3-CHLOROBENZENES.

• ResearchGate. (n.d.). The Suzuki coupling of 4-bromotoluene with phenylboronic acid (after 30 min) using 0.5 mol % Pd. Retrieved from [Link]

• Scholarship @ Claremont. (2023). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Suzuki-type cross-coupling of alkyl trifluoroborates with acid fluoride enabled by NHC/photoredox dual catalysis. Retrieved from [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. rose-hulman.edu [rose-hulman.edu]
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Application Notes and Protocols for the Large-Scale Synthesis of 2-Fluoro-4-methoxybiphenyl

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the large-scale synthesis and production of 2-Fluoro-4-methoxybiphenyl. This document emphasizes scientific integrity, field-proven insights, and safe, scalable methodologies.

Introduction: The Significance of 2-Fluoro-4-methoxybiphenyl in Modern Drug Discovery

2-Fluoro-4-methoxybiphenyl is a key structural motif in medicinal chemistry. The strategic incorporation of a fluorine atom can significantly enhance a molecule's pharmacological properties, including metabolic stability, lipophilicity, and binding affinity.[1][2] The biphenyl scaffold itself is a privileged structure found in numerous bioactive compounds.[3] This combination makes 2-Fluoro-4-methoxybiphenyl a valuable intermediate in the synthesis of novel therapeutics, particularly in the development of treatments for central nervous system disorders.[4][5]

Strategic Approach to Large-Scale Synthesis: The Suzuki-Miyaura Cross-Coupling

For the large-scale synthesis of unsymmetrical biaryls like 2-Fluoro-4-methoxybiphenyl, the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction is the industry standard.[3][6] This method is favored for its mild reaction conditions, high functional group tolerance, and the commercial availability and stability of its organoboron reagents, which generate non-toxic inorganic byproducts.[6][7]

The general transformation for the synthesis of 2-Fluoro-4-methoxybiphenyl via Suzuki-Miyaura coupling is as follows:

Caption: General scheme of the Suzuki-Miyaura cross-coupling for 2-Fluoro-4-methoxybiphenyl synthesis.

Process Optimization: A Design of Experiments (DoE) Approach

To achieve optimal yield, purity, and cost-effectiveness on a large scale, a Design of Experiments (DoE) approach is highly recommended.[7][8] Key parameters to investigate and optimize include:

Parameter	Range/Options	Rationale and Key Considerations
Catalyst Loading	0.01 - 1 mol%	Lowering catalyst loading is crucial for cost reduction and minimizing palladium contamination in the final product.[7][9]
Reaction Temperature	50 - 100 °C	Higher temperatures can increase reaction rates but may also lead to side reactions and impurity formation.[7][8]
Reaction Time	1 - 12 hours	Monitoring reaction completion by techniques like HPLC is essential to avoid unnecessary energy consumption and potential product degradation.[7][8]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	The choice of base is critical for activating the boronic acid.[10] Inorganic bases are generally preferred for their ease of removal and lower cost.[9]
Solvent System	Toluene, Dioxane, NMP, Aqueous mixtures	Solvent choice impacts catalyst solubility, reaction kinetics, and ease of workup. The use of greener solvents should be prioritized.[9][11]
Ligand	Phosphine-based (e.g., PPh₃, PCy₃, DavePhos)	The ligand stabilizes the palladium catalyst and influences its reactivity. Ligandless systems can be advantageous in reducing side reactions.[11][12]

Detailed Large-Scale Synthesis Protocol

This protocol is a general guideline and should be optimized based on DoE findings and available equipment.

Safety First:

• Conduct a thorough safety review before commencing any large-scale reaction. Significant exothermic events can occur during Suzuki-Miyaura couplings, posing a potential runaway hazard without proper cooling and control strategies.[13][14][15]

• All reagents should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

• Palladium catalysts and phosphine ligands can be air-sensitive; handle under an inert atmosphere (Nitrogen or Argon).

Equipment:

• Jacketed glass reactor with overhead stirring, reflux condenser, and temperature probe.

• Inert gas supply.

• Addition funnel.

• Filtration apparatus.

• Rotary evaporator.

• Chromatography system for purification.

Reagents:

• 2-Fluoro-4-methoxybromobenzene

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃) (or other suitable ligand)

• Potassium Carbonate (K₂CO₃)

• Toluene

• Deionized Water

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reactor Setup: Ensure the reactor is clean, dry, and purged with an inert gas.

• Reagent Charging:

  • To the reactor, add 2-Fluoro-4-methoxybromobenzene (1.0 equiv), Phenylboronic acid (1.2 equiv), and Potassium Carbonate (2.0 equiv).

  • In a separate, dry flask under an inert atmosphere, prepare the catalyst solution by dissolving Palladium(II) acetate (e.g., 0.1 mol%) and Triphenylphosphine (e.g., 0.2 mol%) in a portion of the toluene.

• Solvent Addition: Add degassed toluene and deionized water (e.g., a 4:1 toluene:water ratio) to the reactor.

• Catalyst Introduction: Transfer the prepared catalyst solution to the reactor.

• Reaction Execution:

  • Heat the reaction mixture to the optimized temperature (e.g., 80-90 °C) with vigorous stirring.

  • Monitor the reaction progress by HPLC or TLC.

• Work-up and Isolation:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with ethyl acetate and water.

  • Separate the organic layer.

  • Wash the organic layer sequentially with deionized water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Caption: Experimental workflow for the large-scale synthesis of 2-Fluoro-4-methoxybiphenyl.

Purification at Scale

For large-scale purification, flash column chromatography is the most common method.[16][17]

Protocol:

• Column Packing: Prepare a slurry of silica gel in a low-polarity eluent (e.g., hexane/ethyl acetate 98:2) and pack the column.

• Sample Loading: Adsorb the crude product onto a small amount of silica gel and load it onto the column.

• Elution: Begin elution with the low-polarity eluent, gradually increasing the polarity (e.g., increasing the percentage of ethyl acetate) to elute the product.

• Fraction Collection: Collect fractions and monitor by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to yield pure 2-Fluoro-4-methoxybiphenyl.

Troubleshooting Purification:

Issue	Potential Cause	Solution
Poor Separation	Incorrect solvent system	Optimize the solvent system using TLC before running the column.[17]
Product Tailing	Acidic silica gel	Deactivate the silica gel with a triethylamine solution or use neutral alumina.[17]
Low Yield	Product decomposition on the column	Use deactivated silica or alumina and minimize the time the product is on the column.[17]

Analytical Characterization and Quality Control

To ensure the identity and purity of the final product, a suite of analytical techniques should be employed.

Technique	Purpose
¹H NMR, ¹³C NMR, ¹⁹F NMR	Structural elucidation and confirmation.
Mass Spectrometry (MS)	Determination of molecular weight and confirmation of identity.[18]
High-Performance Liquid Chromatography (HPLC)	Purity assessment and quantification of impurities.[18]
Fourier-Transform Infrared Spectroscopy (FTIR)	Identification of functional groups.[19]
Melting Point	Physical property characterization and purity indication.

References

• Design of experiment (DOE) and process optimisation of palladium catalysed biphenyl synthesis. (2024). Taylor & Francis Online. [Link]

• Design of Experiment Optimisation of the Suzuki Cross-Coupling: A Synthesis of Biphenyl, Catalysed by Palladium Tetrakis, from. The National High School Journal of Science. [Link]

• Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. (2010). University of Cape Town. [Link]

• A Versatile System of Solvent, Catalyst, and Ligand for Challenging Biphenyl Synthesis Through Suzuki‐Miyaura Reactions. (2025). PMC. [Link]

• Suzuki-Miyaura. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Evaluation of Potential Safety Hazards Associated with the Suzuki–Miyaura Cross-Coupling of Aryl Bromides with Vinylboron Species. (2018). ACS Publications. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Discovery of ( R )-(2-Fluoro-4-((-4-methoxyphenyl)ethynyl)phenyl) (3-Hydroxypiperidin-1-yl)methanone (ML337), An mGlu 3 Selective and CNS Penetrant Negative Allosteric Modulator (NAM). ResearchGate. [Link]

• Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates. PMC. [Link]

• Evaluation of Potential Safety Hazards Associated with the Suzuki-Miyaura Cross-Coupling of Aryl Bromides with Vinylboron Species. ResearchGate. [Link]

• ACCELERATED SUZUKI COUPLING VIA A LIGANDLESS PALLADIUM CATALYST: 4-METHOXY-2'-METHYLBIPHENYL. Organic Syntheses. [Link]

• Potential Safety Hazards Associated with Pd-Catalyzed Cross-Coupling Reactions. (2019). ACS Publications. [Link]

• Contemporary synthetic strategies in organofluorine chemistry. Nature Reviews Chemistry. [Link]

• FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. (2023). MDPI. [Link]

• Organic Syntheses Procedure. Organic Syntheses. [Link]

• Design, Synthesis, and Antitumor Activity Evaluation of 2-Arylmethoxy-4-(2,2′-dihalogen-substituted biphenyl-3-ylmethoxy) Benzylamine Derivatives as Potent PD-1/PD-L1 Inhibitors. (2023). ACS Publications. [Link]

• Discovery of (R)-(2-fluoro-4-((-4-methoxyphenyl)ethynyl)phenyl) (3-hydroxypiperidin-1-yl)methanone (ML337), an mGlu3 selective a. SciSpace. [Link]

• Synthesis of 2,3′-difluoro-4′-(trifluoromethoxy)-[1,1′-biphenyl]. ResearchGate. [Link]

• Exploring the Synthesis Pathways of 2-Fluoro-4-methoxybenzaldehyde. NINGBO INNO PHARMCHEM CO.,LTD.[Link]

• Benzenamine, 2-fluoro-4-methoxy. Organic Syntheses. [Link]

• 2 Overview on PFAS analytical methods. Publications. [Link]

• Characterization Techniques for Chemical and Structural Analyses. OA Monitor Ireland. [Link]

• A Robust Synthesis of Fluorosurfactants with Tunable Functionalities via a Two-Step Reaction. ChemRxiv. [Link]

• Purification of therapeutic peptides using orthogonal methods to achieve high purity. American Chemical Society. [Link]

• Fluorine Specialty Ingredients for Pharmaceutical Manufacturing. AGC Chemicals Americas. [Link]

• Recent Trends in Analytical Techniques for Impurity Profiling. (2022). Biomedical Journal of Scientific & Technical Research. [Link]

• 4-Fluoro-2-methoxybiphenyl — Chemical Substance Information. NextSDS. [Link]

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• 11. A Versatile System of Solvent, Catalyst, and Ligand for Challenging Biphenyl Synthesis Through Suzuki‐Miyaura Reactions - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: Strategic Utilization of 2-Fluoro-4-methoxybiphenyl in Advanced Pharmaceutical Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Self-Validating Protocols

Executive Summary

The synthesis of novel pharmaceutical agents frequently relies on privileged scaffolds that offer both metabolic stability and versatile handles for late-stage functionalization. 2-Fluoro-4-methoxybiphenyl has emerged as a cornerstone intermediate in the development of diverse therapeutics, ranging from Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) to advanced epigenetic and kinase inhibitors. This application note details the mechanistic rationale behind utilizing this specific scaffold, outlines its role in drug discovery, and provides field-proven, self-validating protocols for its synthesis and downstream functionalization.

Mechanistic Rationale: The Causality of the Scaffold

As synthetic chemists, our choice of starting materials dictates the efficiency of the entire synthetic route. The selection of 2-Fluoro-4-methoxybiphenyl is driven by two highly synergistic functional groups:

• The Fluorine Effect (Conformational & Metabolic Control): The fluorine atom situated ortho to the biphenyl linkage is not merely a spectator. Its strong inductive electron-withdrawing nature lowers the HOMO of the aromatic ring, providing metabolic resistance against cytochrome P450-mediated oxidation. Furthermore, the steric repulsion between the fluorine atom and the adjacent phenyl ring increases the dihedral angle, breaking coplanarity. This conformational locking is critical for fitting into specific hydrophobic binding pockets, a feature exploited in the design of benzamide-based Histone Deacetylase (HDAC) inhibitors .

• The Methoxy Group (Orthogonal Reactivity): The para-methoxy group serves as a robust, atom-economical protecting group. It survives harsh transition-metal catalyzed cross-coupling conditions that would otherwise degrade an unprotected phenol. Once the biphenyl core is assembled, the methoxy group can be selectively cleaved to a hydroxyl group, which is subsequently converted into a triflate—a highly reactive pseudo-halide prime for palladium-catalyzed α-arylation or Buchwald-Hartwig aminations to yield complex anti-proliferative compounds .

Key Pharmaceutical Applications

• Arylalkanoic Acids (NSAIDs): 2-Fluoro-4-methoxybiphenyl is a direct precursor to Flurbiprofen[2-(2-fluoro-4-biphenylyl)propionic acid]. By converting the methoxy group to a leaving group, chemists can install the propionic acid side-chain via metal-catalyzed cross-coupling, achieving high yields of the active pharmaceutical ingredient .

• Oncology Therapeutics: The scaffold is heavily utilized in the synthesis of fused pentacyclic telomerase inhibitors and targeted HDAC inhibitors, where the fluorinated biphenyl axis provides the necessary lipophilicity and spatial geometry for target engagement .

Mandatory Visualization: Synthetic Workflow

Synthetic workflow of 2-Fluoro-4-methoxybiphenyl functionalization in drug discovery.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Each step includes a causality note explaining the reagent choice and an In-Process Control (IPC) to verify success before proceeding.

Protocol A: Synthesis of 2-Fluoro-4-methoxybiphenyl via Ni-Catalyzed Suzuki-Miyaura Coupling

Causality Note: While Palladium is standard for Suzuki couplings, electron-poor fluoro-containing arylboronic acids undergo transmetalation significantly faster with Ni(0)/PCy₃ complexes. This prevents competitive proto-deboration and homocoupling, ensuring high cross-coupling efficiency at room temperature .

• Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk flask with 4-methoxyphenyl tosylate (1.0 equiv), 2-fluorophenylboronic acid (1.2 equiv), and anhydrous K₃PO₄ (3.0 equiv).

• Catalyst Addition: Add Ni(COD)₂ (5 mol%) and PCy₃ (10 mol%) to the solid mixture.

• Reaction: Inject anhydrous THF (0.5 M concentration) and stir the reaction vigorously at 25 °C for 1 hour.

• Workup: Quench with water, extract with EtOAc (3x), wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Self-Validation Checkpoint: Perform GC-MS analysis of the crude mixture. The reaction is validated when the starting material peak disappears and a dominant peak at m/z 202 (M⁺ of 2-Fluoro-4-methoxybiphenyl) is observed.

Protocol B: Demethylation to 2-Fluoro-4-hydroxybiphenyl

Causality Note: Boron tribromide (BBr₃) is utilized as a hard Lewis acid. It selectively coordinates to the methoxy oxygen, facilitating the cleavage of the methyl ether without risking defluorination or aryl ring degradation.

• Preparation: Dissolve 2-Fluoro-4-methoxybiphenyl in anhydrous CH₂Cl₂ (0.2 M) under an argon atmosphere and cool to -78 °C using a dry ice/acetone bath.

• Addition: Dropwise add a 1.0 M solution of BBr₃ in CH₂Cl₂ (1.5 equiv) over 15 minutes.

• Reaction: Allow the mixture to slowly warm to 25 °C and stir for 12 hours.

• Workup: Carefully quench the reaction at 0 °C with saturated aqueous NaHCO₃. Extract with CH₂Cl₂, dry over MgSO₄, and evaporate the solvent.

• Self-Validation Checkpoint: Analyze via ¹H NMR (CDCl₃). Validation is confirmed by the complete disappearance of the methoxy singlet at ~3.8 ppm and the appearance of a broad, D₂O-exchangeable hydroxyl peak at ~5.0 ppm.

Protocol C: Triflation for Downstream Functionalization

Causality Note: Converting the phenol to a trifluoromethanesulfonate (triflate) creates an excellent electrophile for subsequent Pd-catalyzed cross-couplings (e.g., to install the propionic acid group for Flurbiprofen). Pyridine is chosen as the base to scavenge triflic acid without initiating nucleophilic attack on the highly reactive triflating agent.

• Preparation: Dissolve 2-Fluoro-4-hydroxybiphenyl in anhydrous CH₂Cl₂ (0.2 M) and add Pyridine (2.0 equiv). Cool the solution to 0 °C.

• Addition: Slowly add Trifluoromethanesulfonic anhydride (Tf₂O, 1.2 equiv) dropwise.

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to 25 °C for an additional 3 hours.

• Workup: Dilute with CH₂Cl₂, wash sequentially with 1N HCl, water, and brine. Dry over Na₂SO₄ and concentrate.

• Self-Validation Checkpoint: Perform ¹⁹F NMR (CDCl₃). Validation is achieved by observing a new sharp singlet at ~ -73 ppm (CF₃ of the triflate group), completely distinct from the aromatic fluorine signal at ~ -118 ppm.

Quantitative Data Presentation

The table below summarizes the optimized reaction metrics for the three-step workflow, providing a benchmark for expected laboratory outcomes.

Reaction Step	Reagents / Catalyst	Temp (°C)	Time (h)	Yield (%)	IPC / Validation Method
Suzuki Coupling	Ni(COD)₂, PCy₃, K₃PO₄	25	1	>90	GC-MS (Product m/z 202)
Demethylation	BBr₃, CH₂Cl₂	-78 to 25	12	85–95	¹H NMR (Loss of OMe singlet)
Triflation	Tf₂O, Pyridine, CH₂Cl₂	0 to 25	4	88–92	¹⁹F NMR (New CF₃ signal)

References

• Source: Google Patents (WO2007118137A1)
• Source: Google Patents (WO2012175991A1)
• Source: Google Patents (US3959364A)

• Title: Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates Source: PubMed Central (PMC3179244) URL: [Link]

Application Note: Regioselective Friedel-Crafts Acylation of Fluorinated Biphenyls for API Synthesis

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Application Focus: Synthesis of 4'-Acetyl-2-fluoro-4-methoxybiphenyl and 4'-Acetyl-2-fluorobiphenyl (Advanced API Precursors)

Introduction & Mechanistic Rationale

Fluorinated biphenyls, specifically 2-fluorobiphenyl and 2-fluoro-4-methoxybiphenyl, are critical building blocks in the pharmaceutical and materials science industries. They serve as the foundational scaffolds for nonsteroidal anti-inflammatory drugs (NSAIDs) such as Flurbiprofen[1], as well as in the synthesis of microporous organic polymers (MOPs) and liquid crystal components[2].

To convert these baseline scaffolds into viable active pharmaceutical ingredient (API) precursors, a carbon-carbon bond must be formed to introduce the aliphatic side chain. The most robust, industrially scalable method for this is the Friedel-Crafts Acylation using acetyl chloride and a strong Lewis acid[3].

The Causality of Regioselectivity

In a biphenyl system, electrophilic aromatic substitution is governed by the electronic nature of the substituents on both rings.

• Electronic Deactivation: The highly electronegative fluorine atom at the 2-position exerts a strong inductive electron-withdrawing effect (-I), effectively deactivating the fluorinated ring toward electrophilic attack.

• Steric and Electronic Direction: Consequently, the acylium ion preferentially attacks the non-fluorinated (or methoxy-activated) ring. The bulky nature of the biphenyl system and the acylium complex sterically hinders the ortho positions, directing the acylation almost exclusively to the para position (C4')[3].

This intrinsic regiocontrol eliminates the need for complex directing groups, making the Friedel-Crafts pathway a highly efficient, self-validating synthetic system.

Experimental Design & Causality (E-E-A-T)

A successful Friedel-Crafts acylation requires precise control over the reaction environment to prevent side reactions, such as the Lewis acid-mediated cleavage of the methoxy ether.

• Lewis Acid Selection ( AlCl3​ ): Aluminum chloride is selected for its strong Lewis acidity, which is necessary to generate the highly reactive acylium ion ( [CH3​C≡O]+ ).

• Stoichiometric Imperative: Unlike catalytic cross-coupling, Friedel-Crafts acylation requires >1.1 equivalents of AlCl3​ . The newly formed ketone product contains a basic carbonyl oxygen that strongly coordinates with AlCl3​ , forming a stable Lewis acid-base complex. This sequesters the catalyst; thus, a stoichiometric excess is mandatory to drive the reaction to completion[4].

• Solvent Dynamics (Dichloromethane): Dichloromethane (DCM) is the optimal solvent. It readily dissolves the AlCl3​ -acetyl chloride complex and allows for excellent thermal dissipation during the highly exothermic acylium ion generation phase.

• Thermal Control ( 0∘C to RT): The reaction must be initiated at 0∘C . If the temperature exceeds 30∘C when using 2-fluoro-4-methoxybiphenyl, AlCl3​ will act as a demethylating agent, cleaving the methoxy group to yield an undesired phenolic byproduct.

Visualization of the Synthetic Workflow

Figure 1: Mechanistic workflow of the regioselective Friedel-Crafts acylation.

Step-by-Step Experimental Protocol

Safety Warning: AlCl3​ is highly moisture-sensitive and reacts violently with water to release HCl gas. Perform all steps in a fume hood under an inert argon or nitrogen atmosphere.

Phase 1: Acylium Ion Generation

• Preparation: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, an addition funnel, and an argon inlet.

• Solvent & Catalyst: Add anhydrous Dichloromethane (DCM, 50 mL) and anhydrous Aluminum Chloride ( AlCl3​ , 1.5 equivalents, 20.0 mmol). Cool the suspension to 0∘C using an ice-water bath.

• Activation: Add Acetyl Chloride (1.2 equivalents, 16.0 mmol) dropwise via the addition funnel over 15 minutes. Stir the mixture at 0∘C for 30 minutes. The suspension will clarify slightly as the soluble acylium ion complex forms.

Phase 2: Substrate Addition & Acylation

• Substrate Introduction: Dissolve the substrate (2-fluoro-4-methoxybiphenyl or 2-fluorobiphenyl, 1.0 equivalent, 13.3 mmol) in 20 mL of anhydrous DCM.

• Addition: Add the substrate solution dropwise to the acylium complex at 0∘C over 30 minutes to manage the exothermic reaction.

• Propagation: Remove the ice bath and allow the reaction mixture to warm to room temperature ( 20-25∘C ). Stir for 3 to 4 hours. Monitor reaction progress via TLC (Hexanes:Ethyl Acetate 8:2) or LC-MS until the starting material is consumed.

Phase 3: Quenching and Isolation

• Complex Hydrolysis: Carefully pour the reaction mixture into a vigorously stirred beaker containing 100 g of crushed ice and 20 mL of 1M HCl . Causality: The acidic aqueous quench breaks the strong aluminum-ketone coordinate bond, liberating the free 4'-acetyl product[5].

• Extraction: Separate the organic (DCM) layer. Extract the aqueous layer with additional DCM ( 2×30 mL ).

• Washing & Drying: Wash the combined organic layers with saturated aqueous NaHCO3​ (50 mL) to neutralize residual acid, followed by brine (50 mL). Dry over anhydrous Na2​SO4​ .

• Purification: Filter the drying agent and concentrate the solvent in vacuo. Purify the crude product via silica gel flash chromatography or recrystallization (from ethanol) to yield the pure 4'-acetyl precursor.

Quantitative Data: Condition Optimization

The following table summarizes the optimization parameters for the acylation of 2-fluoro-4-methoxybiphenyl, demonstrating the causality between temperature, catalyst loading, and product yield.

Entry	Solvent	Temp ( ∘C )	AlCl3​ (Eq.)	Acetyl Chloride (Eq.)	Regioselectivity (4' vs others)	Isolated Yield (%)	Observation
1	DCM	0 to 25	1.0	1.0	> 95:5	42%	Incomplete reaction due to catalyst sequestration.
2	DCM	0 to 25	1.5	1.2	> 98:2	88%	Optimal conditions. High yield and purity.
3	DCM	Reflux (40)	1.5	1.2	> 90:10	65%	Significant methoxy cleavage (demethylation) observed.
4	CS2​	0 to 25	1.5	1.2	> 95:5	78%	Good yield, but CS2​ poses severe toxicity/flammability risks.

Data Interpretation: Entry 2 represents the self-validating standard for this protocol. The 1.5 equivalents of AlCl3​ overcome the product-inhibition barrier, while strict adherence to room temperature prevents the degradation of the methoxy ether linkage.

Downstream Application

The isolated 4'-acetyl-2-fluoro-4-methoxybiphenyl is a direct precursor for advanced propionic acid derivatives. Through subsequent transformations—such as the Willgerodt-Kindler reaction or direct cyanohydrin formation followed by reduction and hydrolysis—this ketone is converted into the α -methylacetic acid moiety characteristic of the "profen" class of NSAIDs[6].

References

• Scribd. 302 Organic Synthesis Disconnection Approach. Retrieved from [Link]

• LookChem. 2-(4'-Acetyl-2-fluoro-biphenyl-4-YL)-propionic acid methyl ester. Retrieved from [Link]

Sources

• 1. ossila.com [ossila.com]
• 2. ossila.com [ossila.com]
• 3. scribd.com [scribd.com]
• 4. lookchem.com [lookchem.com]
• 5. "Process For Preparation Of Flurbiprofen". [quickcompany.in]
• 6. Flurbiprofen: Synthesis and Application_Chemicalbook [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-Fluoro-4-methoxybiphenyl

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the synthesis of sterically and electronically demanding biaryls. The synthesis of 2-fluoro-4-methoxybiphenyl—typically achieved via the Suzuki-Miyaura cross-coupling of 1-bromo-2-fluoro-4-methoxybenzene with phenylboronic acid (or vice versa)—presents unique challenges[1].

The ortho-fluoro substituent exerts a strong inductive electron-withdrawing effect while simultaneously introducing significant steric bulk. This combination can lead to sluggish transmetalation, competitive protodeboronation, and unwanted homocoupling[2]. This guide provides field-proven troubleshooting strategies, mechanistic insights, and a self-validating protocol to maximize your coupling yields.

Visualizing the Optimized Workflow

Fig 1. Optimized Suzuki-Miyaura workflow for 2-Fluoro-4-methoxybiphenyl synthesis.

Troubleshooting Guide & FAQs

Q1: My reaction stalls at 40-50% conversion despite using an excess of phenylboronic acid. What is causing this? A: The bottleneck is likely the transmetalation step. While the electron-withdrawing ortho-fluoro group accelerates the initial oxidative addition of the aryl bromide to the Pd(0) center, its steric bulk hinders the subsequent transmetalation with the boronate complex[3]. Furthermore, if the reaction is run at high temperatures for extended periods, the excess phenylboronic acid is likely degrading via protodeboronation. Solution: Switch to a highly active, bulky, electron-rich phosphine ligand such as XPhos or sSPhos[4]. These ligands stabilize the monomeric Pd(0) species and accelerate transmetalation. Additionally, employ a biphasic solvent system (e.g., Toluene/H2O) to regulate the concentration of the active boronate, thereby minimizing protodeboronation[3].

Q2: I am isolating a significant amount of biphenyl (homocoupling of the boronic acid). How do I suppress this side reaction? A: Homocoupling of phenylboronic acid is a classic side reaction in Suzuki-Miyaura couplings, primarily driven by the presence of trace oxygen which acts as an oxidant for the Pd-catalyzed homocoupling cycle[2]. Solution: Rigorous exclusion of oxygen is mandatory. Sparging the solvent with argon for 5 minutes is insufficient. You must use the freeze-pump-thaw method (minimum 3 cycles) or sparge the biphasic solvent mixture for at least 30 minutes prior to adding the palladium precatalyst. Using a specialized ligand like XPhos also sterically disfavors the formation of the bis-boronate Pd(II) intermediate required for homocoupling[2].

Q3: Which base should I use to maximize the yield of 2-fluoro-4-methoxybiphenyl? A: The choice of base dictates the rate of boronic acid activation. While Na2CO3 is standard, experimental data for sterically hindered, fluorinated biphenyls shows that K3PO4 provides superior yields[4]. K3PO4 is sufficiently basic to form the reactive "ate" complex (Ar-B(OH)3⁻) but, when used in a biphasic system, it prevents the rapid degradation of the boronic acid seen with stronger bases like NaOH or KOtBu[3].

Quantitative Data: Optimization Metrics

The following table summarizes the causal relationship between reaction conditions and the yield of fluorinated biphenyls, demonstrating the necessity of ligand and base optimization.

Catalyst / Ligand System	Base	Solvent System	Cross-Coupling Yield (%)	Homocoupling Side-Product (%)	Ref
Pd(PPh3)4 (5 mol%)	Na2CO3	THF / H2O	31 - 45%	> 10%	[2]
Pd2(dba)3 / sSPhos	K3PO4	Toluene / H2O	73%	< 2%	[3]
Pd2(dba)3 / XPhos	Na2CO3	THF / Toluene / H2O	88%	< 2%	[2]

Self-Validating Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system. By incorporating specific visual and analytical checkpoints, you can confirm the success of each mechanistic step before proceeding, ensuring trustworthiness and reproducibility[5].

Reagents:

• 1-Bromo-2-fluoro-4-methoxybenzene (1.0 equiv, 1.0 mmol)

• Phenylboronic acid (1.2 equiv, 1.2 mmol)

• Pd2(dba)3 (2.5 mol%)

• XPhos (6 mol%)

• K3PO4 (2.5 equiv, 2.5 mmol)

• Solvent: Toluene / H2O (3:1 v/v, 4 mL total)

• Internal Standard: Dodecane (0.5 mmol)

Step-by-Step Methodology:

• Solvent Degassing (Causality: Prevents oxidative homocoupling):

  • Prepare the Toluene/H2O (3:1) mixture in a Schlenk flask.

  • Sparge with high-purity Argon for 30 minutes while stirring vigorously.

  • Validation Checkpoint: The solvent must show no dissolved gas bubbles upon applying a brief, mild vacuum.

• Reagent Assembly (Causality: Pre-activation of the catalyst):

  • In a nitrogen-filled glovebox (or under strict Schlenk conditions), charge a reaction vial with Pd2(dba)3, XPhos, and K3PO4.

  • Add the degassed solvent mixture.

  • Validation Checkpoint: The solution should initially appear deep purple/red (due to the dba ligand) and transition to a yellow/orange hue within 5-10 minutes at room temperature, indicating the successful formation of the active Pd(0)-XPhos complex.

• Substrate Addition & Reaction:

  • Add 1-bromo-2-fluoro-4-methoxybenzene, phenylboronic acid, and the dodecane internal standard.

  • Seal the vial and heat to 95 °C for 16 hours.

• In-Process Analytical Validation:

  • After 4 hours, withdraw a 10 µL aliquot under Argon. Dilute with EtOAc and run a rapid GC-MS analysis.

  • Validation Checkpoint: Compare the peak area of the starting aryl bromide against the dodecane internal standard. You should observe >50% conversion. The mass spectrum must confirm the product mass (m/z 202.08) without significant peaks at m/z 154 (biphenyl homocoupling).

• Workup and Isolation:

  • Cool to room temperature. Dilute with EtOAc and wash with brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate.

  • Purify via flash column chromatography (Hexanes/EtOAc gradient).

Mechanistic Pathway Visualization

Fig 2. Suzuki-Miyaura catalytic cycle highlighting key mechanistic steps.

References

• A Comparative Guide to Cross-Coupling Reactions for Biphenyl Synthesis. Benchchem.
• An Enantioselective Suzuki–Miyaura Coupling To Form Axially Chiral Biphenols. NIH.
• An Enantioselective Suzuki–Miyaura Coupling To Form Axially Chiral Biphenols. Journal of the American Chemical Society (ACS).
• Structure-kinetic relationship studies for the development of long residence time LpxC inhibitors. NIH.
• Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates. The Journal of Organic Chemistry (ACS).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. An Enantioselective Suzuki–Miyaura Coupling To Form Axially Chiral Biphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Structure-kinetic relationship studies for the development of long residence time LpxC inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability & Degradation of 2-Fluoro-4-methoxybiphenyl

Welcome to the Technical Support Center for 2-Fluoro-4-methoxybiphenyl . As a critical building block in medicinal chemistry, OLED material synthesis, and transition-metal catalysis, understanding its stability limits and degradation pathways is paramount.

This guide synthesizes field-proven insights, mechanistic causality, and self-validating protocols to help you troubleshoot unexpected reactivity, storage issues, and degradation during complex synthetic workflows.

I. Frequently Asked Questions (FAQs)

Q1: Why does my 2-Fluoro-4-methoxybiphenyl sample degrade or turn yellow during prolonged benchtop storage? A: The electron-rich nature of the methoxy-substituted biphenyl system makes it susceptible to photolytic oxidative degradation. When exposed to ambient UV light and atmospheric oxygen, the molecule can undergo radical-mediated oxidation, leading to the formation of trace quinone species. This is a common degradation pathway for electron-rich aromatics. Store the compound in amber vials under an inert atmosphere (N₂ or Ar) at 2-8°C to arrest this radical pathway.

Q2: Is the methoxy group stable under standard acidic cross-coupling conditions? A: It depends on the nature of the acid. The ether linkage is generally stable to weak Brønsted acids. However, strong Lewis acids or specialized acidic mixtures (such as HCl in hexafluoro-2-propanol) can promote chemoselective ether cleavage, leading to unintended demethylation[1]. If your catalytic cycle generates strong Lewis acidic intermediates, you may observe the formation of 2-fluoro-4-hydroxybiphenyl.

Q3: Can the C-F bond undergo unintended activation during transition-metal catalysis? A: Yes. While the C(sp2)-F bond has a very high bond dissociation energy (BDE) and is typically inert under transition-metal-free conditions[2], electron-rich low-valent metals like Ni(0) and Rh(I) can insert into the C-F bond via oxidative addition[3]. This defluorination pathway is a highly competitive side reaction in cross-coupling methodologies.

II. Mechanistic Degradation Pathways

To troubleshoot effectively, one must understand the causality of degradation. 2-Fluoro-4-methoxybiphenyl primarily degrades via three distinct mechanistic pathways depending on the chemical environment.

Figure 1: Primary degradation pathways of 2-Fluoro-4-methoxybiphenyl under various chemical stressors.

III. Troubleshooting Guide & Self-Validating Protocols

Issue 1: Unintended Demethylation (Ether Cleavage)

Symptoms: Loss of product mass, increased polarity of the reaction mixture on TLC, and the appearance of a broad -OH stretch in IR or a phenolic proton in ¹H-NMR. Causality: Lewis acids (such as BBr₃) coordinate strongly to the ethereal oxygen, pulling electron density away from the O-CH₃ bond. A subsequent nucleophilic attack by the halide ion (e.g., bromide) on the less sterically hindered methyl group results in an Sₙ2 cleavage, yielding the phenol derivative[4].

Protocol 1: Controlled Demethylation Assay (Stability Window Validation) To determine if your reaction conditions will cleave the ether, run this self-validating control assay using BBr₃ as a positive control.

• Preparation: Dissolve 1.0 mmol of 2-Fluoro-4-methoxybiphenyl in 5.0 mL of anhydrous dichloromethane (DCM) under a strict nitrogen atmosphere.

• Activation: Cool the solution to -78 °C using a dry ice/acetone bath.

• Stress Induction: Dropwise, add 5.0 equivalents of a 1.0 M Boron tribromide (BBr₃) solution in DCM[4].

• Propagation: Stir the mixture, allowing it to slowly warm to room temperature over 16 hours.

• Quenching: Carefully quench the reaction by adding 25 mL of H₂O at 0 °C to hydrolyze the boron intermediates. Extract with ethyl acetate (3 × 25 mL).

• Self-Validating Analytical Step: Analyze the organic phase via ¹H-NMR. Validation: The complete disappearance of the methoxy singlet at ~3.84 ppm and the emergence of a broad phenolic -OH peak at ~5.0-5.5 ppm confirms that the ether linkage is the primary point of failure under Lewis acidic stress, leaving the biphenyl core intact.

Issue 2: Defluorination during Cross-Coupling

Symptoms: Formation of des-fluoro byproducts or unexpected cross-coupled oligomers during Suzuki/Stille reactions. Causality: The C-F bond can be activated by visible light photoredox catalysis[5] or by low-valent transition metals. Nickel(0) complexes, being highly electron-rich, can undergo oxidative addition into the strong C(sp2)-F bond, bypassing the intended reactive site[3].

Protocol 2: C-F Bond Stability Monitoring via ¹⁹F-NMR

• Preparation: Prepare a 0.1 M solution of 2-Fluoro-4-methoxybiphenyl in THF-d8.

• Catalyst Introduction: Add 10 mol% Ni(COD)₂ and 20 mol% PCy₃ to simulate active cross-coupling conditions.

• Isolation: Transfer the mixture to a J. Young NMR tube inside a nitrogen-filled glovebox to prevent oxidative degradation of the catalyst.

• Baseline Acquisition: Acquire a baseline ¹⁹F-NMR spectrum. The intact 2-fluoro group will appear as a distinct multiplet around -115 to -120 ppm.

• Thermal Stress: Heat the NMR tube to 80 °C. Acquire spectra at 1h, 4h, and 24h intervals.

• Self-Validating Analytical Step: Integrate the primary ¹⁹F signal against an internal standard (e.g., fluorobenzene at -113 ppm). Validation: A decrease in the primary fluorine integral coupled with the appearance of new upfield signals directly quantifies the rate of C-F oxidative addition, validating the catalyst's chemoselectivity limits.

IV. Quantitative Data Summaries

To aid in experimental design, the following tables summarize the stability matrix and kinetic degradation parameters of 2-Fluoro-4-methoxybiphenyl.

Table 1: Stability Matrix of 2-Fluoro-4-methoxybiphenyl

Chemical Environment	Reagent / Condition	Overall Stability	Primary Degradant
Aqueous Acidic	1M HCl, Room Temp, 24h	High	None detected
Lewis Acidic	BBr₃, -78°C to RT	Low	2-Fluoro-4-hydroxybiphenyl
Aqueous Basic	1M NaOH, Reflux, 24h	High	None detected
Transition Metal	Ni(COD)₂ / PCy₃, 80°C	Moderate	4-Methoxybiphenyl derivatives
Photolytic	UV-A (365 nm) + Ambient O₂	Low	Oxidized quinone species

Table 2: Kinetic Degradation Parameters

Stressor	Half-Life ( t1/2​ )	Kinetic Order	Recommended Analytical Method
BBr₃ (5 equiv) in DCM	< 2 hours	Pseudo-first order	LC-MS / ¹H-NMR
Ni(0) Catalysis (80°C)	~14 hours	Zero order (catalyst limited)	¹⁹F-NMR
UV Irradiation (Ambient)	5-7 days	Complex / Radical	HPLC-UV (254 nm)

V. References

• Chemoselective Cleavage of p-Methoxybenzyl and 2-Naphthylmethyl Ethers Using a Catalytic Amount of HCl in Hexafluoro-2-propanol Source: PubMed / NIH URL:

• Replacement of Imidazolyl by Pyridyl in Biphenylmethylenes Results in Selective CYP17 and Dual CYP17/CYP11B1 Inhibitors for the Treatment of Prostate Cancer Source: Journal of Medicinal Chemistry / ACS Publications URL:

• C-F bond activation under transition-metal-free conditions Source: SciSpace URL:

• Selective Photocatalytic C-F Borylation of Polyfluoroarenes by Rh/Ni Dual Catalysis Providing Valuable Fluorinated Arylboronate Esters Source: PubMed / NIH URL:

• Recent Advances in C-F Bond Cleavage Enabled by Visible Light Photoredox Catalysis Source: MDPI URL:

Sources

• 1. Chemoselective Cleavage of p-Methoxybenzyl and 2-Naphthylmethyl Ethers Using a Catalytic Amount of HCl in Hexafluoro-2-propanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Selective Photocatalytic C-F Borylation of Polyfluoroarenes by Rh/Ni Dual Catalysis Providing Valuable Fluorinated Arylboronate Esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting the Synthesis of Fluorinated Biphenyls

Welcome to the Advanced Synthesis Support Center. The introduction of highly electronegative fluorine atoms into biphenyl scaffolds fundamentally alters the electronic and steric landscape of the substrates. While Suzuki-Miyaura cross-coupling remains the gold standard for constructing these C(sp2)-C(sp2) bonds, researchers frequently encounter unique failure modes such as rapid protodeboronation, sluggish transmetalation, and oxidative homocoupling.

This guide is designed for drug development professionals and synthetic chemists to diagnose, understand, and resolve these specific mechanistic bottlenecks.

Diagnostic Workflow for Fluorinated Cross-Couplings

Before diving into the specific FAQs, use the diagnostic logic tree below to identify the root cause of your low yields and select the appropriate intervention.

Diagnostic workflow for troubleshooting fluorinated biphenyl cross-coupling reactions.

Expert FAQs & Troubleshooting Guides

Q1: My reactions with polyfluorophenylboronic acids yield mostly the protodeboronated arene (e.g., pentafluorobenzene). What is the mechanistic cause, and how can I prevent this?

Mechanistic Causality: This is the most prevalent failure mode when working with highly fluorinated boronic acids. The strong electron-withdrawing effect of multiple fluorine atoms drastically increases the electrophilicity of the boron atom. Under the basic conditions required to activate the boronic acid for Suzuki-Miyaura coupling, hydroxide or alkoxide ions readily attack the boron, facilitating the rapid cleavage of the C-B bond and replacing it with a C-H bond (protodeboronation) 1[1]. The Solution: To outcompete this rapid degradation, the transmetalation step must be accelerated. Standard Pd(PPh3​)4​ catalysts operating at 80–90 °C are too slow and thermally exacerbate the degradation. Instead, transition to Buchwald precatalysts (e.g., XPhos Pd G3). These precatalysts rapidly generate the highly active, monoligated Pd(0) species at room temperature, allowing the cross-coupling to reach completion before significant protodeboronation can occur 2[2].

Q2: I am observing significant homocoupling of my fluorinated aryl halides instead of the desired cross-product. How do I suppress this?

Mechanistic Causality: Homocoupling in these systems typically arises from oxidative homocoupling pathways catalyzed by trace oxygen. Because fluorinated aryl halides are highly electron-poor, the transmetalation step becomes sluggish. This kinetic bottleneck increases the lifetime of the Pd(II) intermediate, providing a window for side reactions like homocoupling to dominate 3[3]. The Solution: First, ensure strict anaerobic conditions by utilizing Schlenk techniques and thoroughly degassing solvents (e.g., via freeze-pump-thaw cycles). Second, switch to a more electron-rich, bulky ligand (like SPhos or XPhos) to accelerate both oxidative addition and transmetalation, kinetically outcompeting the homocoupling pathway.

Q3: Can I use heterogeneous catalysts for these reactions to simplify purification in drug development workflows?

Mechanistic Causality: Yes, heterogeneous systems, such as Pd nanoparticles supported on COOH-modified graphene, have shown excellent versatility for fluorinated biphenyl synthesis. They offer the advantage of easy recovery and recyclability. However, be aware that the strong affinity of fluoride for transition metals can lead to surface passivation over time, resulting in a progressive loss of activity after multiple catalytic cycles 4[4].

Quantitative Data: Catalyst Systems Comparison

To aid in selecting the right conditions for your specific substrate, consult the performance matrix below.

Catalyst System	Substrate Fluorination Level	Temp (°C)	Time (h)	Primary Failure Mode Addressed	Typical Yield
Pd(PPh₃)₄ / Na₂CO₃	Monofluorinated (Para/Meta)	80–90	12–24	Standard baseline coupling	70–85%
Pd₂(dba)₃ + SPhos	Ortho-fluorinated (Steric)	80	4–12	Sluggish oxidative addition	85–95%
XPhos Pd G3 / K₃PO₄	Polyfluorinated (e.g., C₆F₅B(OH)₂)	25–40	0.5–2	Rapid protodeboronation	>90%
G-COOH-Pd-10 (Nano)	Monofluorinated / Recyclable	90	3–48	Catalyst recovery/leaching	80–95%

Self-Validating Experimental Protocol: Room-Temperature Synthesis of Polyfluorinated Biphenyls

This protocol utilizes a Buchwald precatalyst to outcompete protodeboronation. It is designed as a self-validating system , meaning analytical checkpoints are built directly into the workflow to confirm mechanistic success before proceeding to isolation.

Reagents: Polyfluorophenylboronic acid (1.5 equiv), Aryl halide (1.0 equiv), XPhos Pd G3 (2 mol%), anhydrous K3​PO4​ (2.0 equiv), THF/H₂O (4:1 v/v).

Step-by-Step Methodology:

• Anaerobic Assembly: In a nitrogen-filled glovebox, weigh the polyfluorophenylboronic acid, aryl halide, XPhos Pd G3, and K3​PO4​ into a reaction vial equipped with a magnetic stir bar. Seal with a PTFE-lined septum.

  • Causality: Complete exclusion of oxygen is mandatory to prevent the oxidative homocoupling of the electron-poor fluorinated aryl species.

• Solvent Introduction: Outside the glovebox, inject the strictly degassed THF/H₂O solvent mixture via syringe.

  • Causality: The biphasic/polar nature of the solvent is required to dissolve the inorganic base ( K3​PO4​ ) and facilitate the formation of the reactive boronate complex, which is the actual transmetalating agent.

• Room Temperature Activation: Stir the reaction vigorously at 25 °C for 30 to 60 minutes.

  • Causality: XPhos Pd G3 rapidly forms the active L-Pd(0) species at room temperature. Keeping the temperature low suppresses the activation energy required for the base-catalyzed protodeboronation side reaction, allowing the cross-coupling to win the kinetic race.

• In-Process Validation (Checkpoint): Withdraw a 0.1 mL aliquot, dilute with EtOAc, wash with water, and analyze the organic layer via crude 19F NMR.

  • Causality: 19F NMR provides immediate, quantitative observation of the reaction state without interference from non-fluorinated solvents. A shift in the fluorine signals confirms C-C bond formation. If a strong signal corresponding to the protodeboronated arene (e.g., pentafluorobenzene) is observed, the base concentration or temperature must be lowered in subsequent runs.

• Workup: Quench the main reaction with water, extract with EtOAc (3x), dry over MgSO4​ , and purify via silica gel chromatography.

Sources

• 1. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 2. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Catalyst Residue Removal in 2-Fluoro-4-methoxybiphenyl Synthesis

Welcome to the Technical Support Center for catalyst remediation. The synthesis of 2-Fluoro-4-methoxybiphenyl is typically achieved via a Palladium-catalyzed Suzuki-Miyaura cross-coupling (e.g., reacting 1-bromo-2-fluorobenzene with (4-methoxyphenyl)boronic acid). While this method is highly efficient for C-C bond formation, it leaves behind residual Palladium (Pd) that must be rigorously cleared to meet the ICH Q3D guidelines (typically <10 ppm for oral active pharmaceutical ingredients)[1].

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help researchers and process chemists efficiently remove Pd residues without compromising the yield of 2-Fluoro-4-methoxybiphenyl.

Diagnostic Workflow for Palladium Remediation

The removal of Palladium is not a single-step process but a sequential workflow targeting different physical and oxidation states of the metal (e.g., Pd(0) nanoparticles vs. soluble Pd(II) complexes)[2].

Figure 1: Decision tree for sequential Palladium removal from crude cross-coupling mixtures.

Troubleshooting Guides & FAQs

Q1: After standard Celite filtration, my 2-Fluoro-4-methoxybiphenyl still contains >500 ppm of Palladium. Why isn't filtration enough?

Expert Insight: Standard filtration through diatomaceous earth (Celite) only removes insoluble Pd(0) "black" or large agglomerates[3]. In the synthesis of 2-Fluoro-4-methoxybiphenyl, soluble Pd(II) species often remain in the organic phase. Furthermore, the methoxy group on the biphenyl system can act as a weak Lewis base, forming transient coordination complexes with Pd(II) ions, keeping them solubilized in the organic layer. Solution: You must transition from physical filtration to chemical scavenging. Introduce a solid-supported metal scavenger with a high affinity for soft metals, such as a silica-supported thiol or thiourea[2][4]. According to Hard-Soft Acid-Base (HSAB) theory, the "soft" sulfur atoms will outcompete the "harder" oxygen of the methoxy group, effectively stripping the Pd(II) from the product.

Q2: I treated the reaction mixture with a silica-thiol scavenger, but I lost 15% of my product yield. How do I prevent this?

Expert Insight: Product loss during silica-based scavenging usually occurs due to non-specific physisorption[5]. The biphenyl core of 2-Fluoro-4-methoxybiphenyl is highly lipophilic and can adsorb onto the unfunctionalized silanol (Si-OH) groups of the silica backbone via hydrophobic and dipole interactions. Solution:

• Solvent Switch: Change the scavenging solvent to a more polar solvent mixture (e.g., adding 10-20% THF or Ethyl Acetate to your hydrocarbon solvent) to disrupt the product-silica interactions while maintaining Pd-thiol binding[6].

• Alternative Scavenger: Switch to a macroporous polystyrene-bound scavenger (e.g., MP-TMT) or a highly specific soluble scavenger like Potassium Isopropyl Xanthate (PIX)[5][7]. PIX forms an insoluble complex with Pd that can be filtered away, entirely avoiding the silica matrix.

Q3: Does the oxidation state of the Palladium matter when choosing a scavenger?

Expert Insight: Absolutely. The efficacy of a scavenger is entirely dependent on the coordination geometry and oxidation state of the metal[8].

• Pd(II) is typically square planar and highly electrophilic; it reacts rapidly with nucleophilic scavengers like thiols, amines, and thioureas.

• Pd(0) is electron-rich and often exists as colloidal clusters. Thiol-based scavengers are less effective here. For Pd(0), you need scavengers that can act as strong π-acceptors or oxidative scavengers (like the PIX/I2 synergistic system, which oxidizes Pd(0) to Pd(II) in situ for capture)[7].

Quantitative Data: Scavenger Selection Matrix

To aid in selecting the correct remediation strategy, refer to the comparative table below summarizing common scavengers used in pharmaceutical synthesis[2][5][7].

Scavenger Type	Solid Support	Target Pd State	Loading Capacity (mmol/g)	Typical Pd Reduction	Product Recovery
SiliaMetS® Thiol	Silica	Pd(II)	1.2 - 1.5	1000 ppm → <10 ppm	85 - 90%
MP-TMT	Polystyrene	Pd(II), Pd(0)	0.8 - 1.1	1000 ppm → <5 ppm	>95%
Thiourea Alkyl	Silica	Pd(II)	up to 2.4	500 ppm → <1 ppm	90 - 95%
PIX (Potassium Isopropyl Xanthate)	None (Soluble)	Pd(II)	N/A (Stoichiometric)	500 ppm → <1 ppm	>98%
Activated Carbon	Carbon	Pd(0) agglomerates	Variable	1000 ppm → 200 ppm	80 - 85%

Experimental Protocols

Protocol A: Solid-Supported Scavenging (Thiol-Silica)

This protocol is a self-validating system: the visual disappearance of the dark brown/black color from the organic phase serves as a primary indicator of successful Pd extraction, which is then validated by ICP-MS.

• Dilution: Dissolve the crude 2-Fluoro-4-methoxybiphenyl (post-aqueous workup) in 10 volumes of a suitable solvent (e.g., Toluene or THF).

• Pre-filtration: Filter the solution through a 1 cm pad of Celite to remove bulk Pd(0) black. Rinse the pad with 2 volumes of solvent.

• Scavenger Addition: Add 4 to 5 molar equivalents of Thiol-functionalized silica scavenger relative to the initial catalyst loading.

• Incubation: Heat the suspension to 40°C – 50°C and stir vigorously for 4 to 12 hours. Causality: Elevated temperatures increase the kinetic rate of Pd dissociation from the product and diffusion into the scavenger pores.

• Separation: Filter the mixture through a sintered glass funnel (porosity 3 or 4). Wash the scavenger cake with 2 volumes of the reaction solvent.

• Validation: Concentrate the filtrate and analyze a 50 mg sample via ICP-MS. If Pd is >10 ppm, repeat steps 3-5 with 2 equivalents of scavenger.

Protocol B: Crystallization-Induced Pd Purging

Used as a final polishing step when Pd levels are between 10-50 ppm[5].

• Dissolution: Dissolve the partially purified 2-Fluoro-4-methoxybiphenyl in a minimal amount of hot Isopropanol (IPA) at 70°C.

• Anti-solvent Addition: Slowly add water (anti-solvent) dropwise until the solution becomes slightly cloudy.

• Cooling: Allow the mixture to cool to room temperature at a controlled rate of 10°C/hour, then cool to 0°C in an ice bath. Causality: Slow cooling ensures a highly ordered crystal lattice, which physically excludes the bulky Pd complexes from the crystal structure of the biphenyl.

• Isolation: Filter the crystals and wash with cold IPA/Water (1:1). The Pd remains solubilized in the mother liquor.

References

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry Organic Process Research & Development - ACS Publications URL:[Link]

• General mechanism of Pd removal using scavengers and challenges for analytical method development ResearchGate URL:[Link]

• Palladium scavenging: From 1% to within ICH limits Onyx Scientific URL: [Link]

• Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients Organic Process Research & Development - ACS Publications URL:[Link]

• Effective Method To Remove Metal Elements from Pharmaceutical Intermediates with Polychelated Resin Scavenger Organic Process Research & Development - ACS Publications URL:[Link]

• Potassium isopropyl xanthate (PIX): an ultra-efficient palladium scavenger Green Chemistry (RSC Publishing) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. apolloscientific.co.uk [apolloscientific.co.uk]
• 3. onyxipca.com [onyxipca.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Potassium isopropyl xanthate (PIX): an ultra-efficient palladium scavenger - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Suzuki-Miyaura Synthesis of 2-Fluoro-4-methoxybiphenyl

Welcome to the Application Scientist Support Center. The synthesis of 2-fluoro-4-methoxybiphenyl via the Suzuki-Miyaura cross-coupling reaction presents unique chemoselectivity and stability challenges. The presence of the highly electronegative fluorine atom adjacent to the coupling site significantly alters the electronic landscape of the transmetalation step, often leading to rapid degradation of the boronic acid species.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to optimize your solvent and base selection.

Mechanistic Overview: The Role of Solvent and Base

In the Suzuki-Miyaura coupling, the base serves three critical functions: forming the active palladium complex [ArPd(OR)L2], generating the nucleophilic trialkyl borate, and accelerating the reductive elimination step[1]. The solvent dictates the solubility of these base species and stabilizes the transition states[2].

Figure 1: Suzuki-Miyaura catalytic cycle highlighting the base-dependent transmetalation step.

Troubleshooting FAQs

Q1: Why am I observing massive protodeboronation of my 2-fluoro-4-methoxyphenylboronic acid?

A1: Protodeboronation (the cleavage of the C-B bond to form a C-H bond) is the most significant undesired side reaction in this synthesis[3]. Electron-deficient arylboronic acids, such as those containing an ortho-fluorine atom, are highly susceptible to this degradation pathway[3]. The reaction is heavily dependent on pH and water content; basic conditions generate the highly reactive boronate anion [ArB(OH)3]-, which rapidly hydrolyzes if the catalytic cycle is too slow[3].

Solution: Transition from standard biphasic systems (e.g., Toluene/H2O) to strictly anhydrous conditions or polar aprotic solvents with tightly controlled trace water[2].

Q2: I switched to a bulky phosphine ligand (e.g., P(t-Bu)3) to accelerate oxidative addition. Why did my yield drop?

A2: Paradoxically, while sterically hindered ligands are typically deployed to facilitate difficult cross-couplings, they can actually impede product formation in sensitive substrates[4]. Automated high-throughput experimentation and kinetic modeling have demonstrated that palladium(II) complexes bound to bulky phosphine ligands actively catalyze protodeboronation[4].

Solution: Revert to less sterically demanding ligands (e.g., dppf or PPh3) and optimize the base/solvent system to drive the transmetalation step instead.

Q3: How do I achieve homogeneous base activation without adding water?

A3: Most inorganic bases (like K2CO3 or Na2CO3) are insoluble in anhydrous aprotic solvents, leading to heterogeneous reactions that are difficult to scale and suffer from poor kinetics[5].

Solution: Utilize an organic-phase soluble, oxyanionic base such as Potassium Trimethylsilanolate (K-TMS)[5]. K-TMS promotes Suzuki-Miyaura cross-coupling under completely homogeneous, anhydrous conditions, precluding ester hydrolysis and attenuating protodeboronation[5].

Quantitative Data: Solvent & Base Optimization Matrix

The following table summarizes the causal relationship between solvent/base combinations and the reaction outcome for 2-fluoro-4-methoxybiphenyl synthesis.

Solvent System	Base Choice	Water Content	Yield (%)	Protodeboronation (%)	Mechanistic Rationale
Toluene / H2O (3:1)	Na2CO3 (2 eq)	High	45%	48%	High water and strong base accelerate boronate hydrolysis before transmetalation.
DMF	Cs2CO3 (2 eq)	None added	62%	25%	Polar solvent stabilizes intermediates, but hygroscopic base introduces trace water[2].
THF	K3PO4 (2 eq)	Trace (0.9%)	85%	8%	Trace water solvates inorganic salts just enough for transmetalation without driving hydrolysis[2].
Dioxane	K-TMS (2 eq)	Anhydrous	94%	<2%	Soluble oxyanionic base allows completely anhydrous, homogeneous coupling[5].

Self-Validating Protocol: Anhydrous Synthesis using K-TMS

To ensure scientific integrity, this protocol is designed as a self-validating system. By monitoring the reaction via LC-MS at the 30-minute mark, you can confirm whether the anhydrous environment has successfully arrested protodeboronation.

Materials Required:

• 1-Bromo-2-fluoro-4-methoxybenzene (1.0 equiv)

• Phenylboronic acid neopentyl glycol ester (1.1 equiv)

• Pd(dppf)Cl2 (0.05 equiv)

• Potassium trimethylsilanolate (K-TMS) (2.0 equiv)

• Anhydrous 1,4-Dioxane (degassed)

Step-by-Step Methodology:

• Vessel Preparation: Dry a Schlenk flask under high vacuum with gentle heating. Allow it to cool under an inert argon atmosphere to ensure absolute exclusion of moisture[3].

• Reagent Charging: Charge the flask with the aryl halide, the boronic ester, and the palladium pre-catalyst. Evacuate and backfill with argon three times[3].

• Solvent Addition: Add the anhydrous, degassed 1,4-Dioxane via syringe. Stir for 5 minutes at room temperature to ensure complete dissolution of the catalyst.

• Base Introduction: Add K-TMS directly to the reaction mixture under a positive flow of argon. Self-Validation Check: The solution should remain clear and homogeneous, confirming the solubility of the base[5].

• Reaction Execution: Heat the reaction mixture to 80 °C.

• In-Process Control (IPC): After 30 minutes, pull a 50 µL aliquot, quench with anhydrous methanol, and analyze via LC-MS. You should observe <5% of the protodeboronated protoarene byproduct.

• Workup: Cool to room temperature, filter through a pad of celite to remove palladium residues, and concentrate under reduced pressure.

Figure 2: Troubleshooting logical workflow for resolving protodeboronation in Suzuki couplings.

References

• Anhydrous, Homogeneous, Suzuki-Miyaura Cross-Coupling of Boronic Esters using Potassium Trimethylsilanolate.National Institutes of Health (NIH) / PMC.
• Suzuki reaction.Wikipedia.
• Technical Support Center: Managing Protodeborylation in Suzuki Reactions.BenchChem.
• Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation.Journal of the American Chemical Society (ACS).
• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings.National Institutes of Health (NIH) / PMC.

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Alternative synthetic methods to Suzuki coupling for 2-Fluoro-4-methoxybiphenyl

Mechanistic Rationale: Why Look Beyond Suzuki-Miyaura?

The synthesis of 2-fluoro-4-methoxybiphenyl typically relies on the Suzuki-Miyaura cross-coupling of 1-bromo-2-fluoro-4-methoxybenzene with phenylboronic acid. While highly reliable, the Suzuki coupling faces distinct limitations when scaling fluorinated biaryls. Electron-poor, fluoro-containing arylboronic acids can exhibit sluggish transmetalation kinetics, leading to competitive protodeboronation and reduced yields [2]. Furthermore, the reliance on pre-synthesized organoboron reagents introduces supply chain bottlenecks and trace boron contamination, which is heavily scrutinized in late-stage drug development [3].

To circumvent these issues, modern synthetic chemistry leverages two powerful alternatives: Negishi Cross-Coupling and Nickel-Catalyzed Cross-Electrophile Coupling (XEC) .

Alternative 1: Negishi Cross-Coupling

The Negishi coupling replaces the boronic acid with a highly nucleophilic organozinc reagent, operating under strictly anhydrous conditions.

Causality & Mechanistic Advantages

Organozinc reagents (e.g., phenylzinc bromide) are significantly more nucleophilic than their boronic acid counterparts. This accelerates the transmetalation step, which is often the rate-limiting bottleneck in the cross-coupling of electron-deficient fluorinated arenes [1]. By utilizing a bulky, electron-rich ligand like XPhos with a palladium source (such as Pd2​(dba)3​ ), the catalytic cycle efficiently drives the oxidative addition of the fluorinated aryl bromide while suppressing unwanted β -hydride elimination or homocoupling [1].

Catalytic cycle of Negishi cross-coupling for biaryl synthesis.

Self-Validating Protocol: Negishi Synthesis of 2-Fluoro-4-methoxybiphenyl

This protocol incorporates active titration to prevent stoichiometric imbalance.

• Organozinc Titration (Validation Step): Prior to coupling, titrate the commercially sourced or freshly prepared phenylzinc bromide ( PhZnBr ) in THF using iodine. Causality: Exact stoichiometry (1.05 equivalents of PhZnBr ) is critical. Excess zinc reagent promotes homocoupling (biphenyl formation), while a deficit leaves unreacted fluorinated starting material.

• Catalyst Activation: In a nitrogen-filled glovebox, charge a Schlenk flask with Pd2​(dba)3​ (1.0 mol%) and XPhos (2.4 mol%). Causality: The slight excess of ligand ensures complete formation of the active mono-ligated Pd(0) species, preventing catalyst aggregation into inactive palladium black [1].

• Electrophile Addition: Add 1-bromo-2-fluoro-4-methoxybenzene (1.0 equiv, 10 mmol) dissolved in anhydrous THF (20 mL).

• Coupling: Dropwise add the titrated PhZnBr solution (10.5 mmol) at room temperature. Stir for 2 hours.

• In-Process Control (IPC): Quench a 50 μ L aliquot with saturated NH4​Cl and analyze via GC-MS. The reaction is validated as complete when the starting material peak area is <1%.

• Workup: Quench with 1M HCl to solubilize zinc salts, extract with EtOAc, and purify via silica gel chromatography.

Alternative 2: Nickel-Catalyzed Cross-Electrophile Coupling (XEC)

Reductive cross-coupling eliminates the need for any pre-formed organometallic nucleophile, directly coupling two aryl halides using a terminal reductant [4, 5].

Causality & Mechanistic Advantages

XEC operates via a sequential reduction or radical chain mechanism mediated by a Ni(II)/Ni(0) or Ni(I)/Ni(III) catalytic cycle [4]. To synthesize an unsymmetrical biaryl like 2-fluoro-4-methoxybiphenyl without generating massive amounts of homocoupled byproducts, electrophile differentiation is required. By pairing a highly reactive aryl bromide (bromobenzene) with a less reactive aryl chloride (1-chloro-2-fluoro-4-methoxybenzene), the nickel catalyst sequentially activates the electrophiles. The addition of a terminal reductant (Zn dust) regenerates the active nickel species [5].

Self-validating workflow for Nickel-catalyzed cross-electrophile coupling.

Self-Validating Protocol: XEC Synthesis of 2-Fluoro-4-methoxybiphenyl

This protocol utilizes internal standard tracking for kinetic validation.

• Reductant Activation: Suspend Zn dust (2.5 equiv) in DMA (N,N-Dimethylacetamide). Add 1,2-dibromoethane (5 mol%) and TMSCl (5 mol%), heating to 60°C for 10 minutes. Causality: Commercially available zinc dust is passivated by a layer of ZnO. TMSCl chemically etches this layer, exposing the reactive Zn(0) surface necessary for efficient single-electron transfer to the nickel catalyst [5].

• Reaction Assembly: Add NiCl2​(dme) (5 mol%) and dtbbpy (4,4'-di-tert-butyl-2,2'-bipyridine) (5 mol%). Causality: The dtbbpy ligand provides steric bulk and electronic stabilization to the transient Ni(I) and Ni(III) intermediates, preventing premature catalyst decomposition [4].

• Electrophile & Standard Addition: Add 1-chloro-2-fluoro-4-methoxybenzene (1.0 equiv), bromobenzene (1.5 equiv), and dodecane (0.5 equiv, internal standard).

• Coupling & IPC: Stir at 60°C. Take aliquots at t=1h and t=4h. Compare the product peak to the dodecane internal standard via GC-FID. Validation: The reaction is self-validating; if the product/dodecane ratio plateaus between hour 1 and 4, catalyst deactivation has occurred, indicating insufficient zinc activation.

• Workup: Filter through a Celite pad to remove unreacted zinc, wash with brine to remove DMA, and purify via column chromatography.

Comparative Analytics

To guide synthetic route selection, the quantitative performance and operational parameters of Suzuki, Negishi, and XEC are summarized below.

Parameter	Suzuki-Miyaura (Baseline)	Negishi Coupling	Ni-Catalyzed XEC
Coupling Partners	Ar-Br + Ar'-B(OH)₂	Ar-Br + Ar'-ZnBr	Ar-Cl + Ar'-Br
Catalyst System	Pd(OAc)₂ / SPhos	Pd₂(dba)₃ / XPhos	NiCl₂(dme) / dtbbpy
Typical Yield	75 - 85%	88 - 95%	65 - 75%
Reaction Time	12 - 24 hours	2 - 4 hours	12 - 16 hours
Primary Byproducts	Boric acid salts	Zinc halides	Homocoupled biaryls, ZnCl₂
Key Advantage	Bench-stable reagents	Extremely fast, high yielding	No organometallic prep needed
Key Limitation	Boronic acid instability	Moisture-sensitive organozinc	Cross-selectivity challenges

Conclusion

While Suzuki-Miyaura remains the default for biaryl synthesis, the synthesis of 2-fluoro-4-methoxybiphenyl benefits significantly from alternative approaches. Negishi coupling offers superior kinetics and yields by utilizing highly reactive organozincs, making it ideal for discovery chemistry where speed is paramount. Conversely, Nickel-catalyzed XEC represents the frontier of atom-economy and operational simplicity, bypassing organometallic synthesis entirely, though it requires careful electrophile pairing to optimize cross-selectivity.

References

• Synthesizing Highly Fluorinated Oligophenyls via Negishi Coupling of Fluoroarylzinc Pivalates. Thieme E-Books & E-Journals. 1

• Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates. PMC. 2

• A Comparative Guide to Cross-Coupling Reactions for Biphenyl Synthesis: Suzuki-Miyaura and Its Alternatives. Benchchem. 3

• Nickel-Catalyzed Enantioselective Reductive Cross-Coupling Reactions. PMC.4

• Nickel-Catalyzed Cross-Electrophile Coupling: Methodology Development and Mechanistic Insights. University of Wisconsin–Madison. 5

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Nickel-Catalyzed Enantioselective Reductive Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. asset.library.wisc.edu [asset.library.wisc.edu]

Comparative analysis of the biological activity of 2-Fluoro-4-methoxybiphenyl and its analogs

Comparative Analysis of the Biological Activity of 2-Fluoro-4-methoxybiphenyl and its Analogs

Executive Summary

In modern medicinal chemistry, the biphenyl scaffold serves as a privileged structure for drug discovery. 2-Fluoro-4-methoxybiphenyl is a highly versatile chemical intermediate whose true biological value is unlocked when functionalized into its active analogs[1]. While the parent compound exhibits limited direct pharmacological action, its structural geometry—dictated by the steric hindrance of the ortho-fluorine and the electronic properties of the para-methoxy group—makes it an ideal foundational building block. This guide provides a comparative analysis of 2-Fluoro-4-methoxybiphenyl against its primary biologically active analogs: non-steroidal anti-inflammatory drugs (NSAIDs) like flurbiprofen, and epigenetic modulators such as benzamide-based Histone Deacetylase (HDAC) inhibitors[2].

Structural Rationale & Mechanistic Causality

The biological activity of 2-Fluoro-4-methoxybiphenyl analogs is heavily dependent on the precise spatial arrangement of the biphenyl rings.

• The Ortho-Fluoro Effect: The fluorine atom at the 2-position restricts the free rotation of the biphenyl bond. This forces the two phenyl rings into a non-planar dihedral angle. This specific 3D conformation is critical; it allows the molecule to perfectly slot into the narrow, hydrophobic channels of target enzymes, such as the cyclooxygenase (COX) active site or the tubular access channel of HDACs. Furthermore, the highly electronegative fluorine increases the metabolic stability of the analogs by blocking cytochrome P450-mediated aromatic hydroxylation.

• The Methoxy/Functional Handle: In the parent compound, the 4-methoxy group acts as a synthetic anchor. Through demethylation and subsequent functionalization, it is converted into a propionic acid moiety (yielding COX inhibitors)[3] or coupled with complex benzamides (yielding HDAC inhibitors)[4].

Comparative Biological Activity Profile

The table below contrasts the baseline properties of the parent scaffold with the potent biological activities of its downstream functional analogs.

Compound Class	Representative Molecule	Primary Target	Biological Activity (IC₅₀)	Therapeutic Indication
Parent Scaffold	2-Fluoro-4-methoxybiphenyl	N/A (Precursor)	>100 μM (Inactive baseline)	Chemical Intermediate
NSAID Analog	Flurbiprofen (Propionic acid derivative)	COX-1 / COX-2	COX-1: 0.04 μM COX-2: 0.51 μM[3]	Rheumatoid arthritis, Osteoarthritis
Epigenetic Analog	Biphenyl-Benzamide Derivatives	HDAC Class I/II	HDAC1/2: <0.10 μM[2]	Anti-proliferative / Oncology
Pentacyclic Analog	Biphenyl-2-carbonitrile Derivatives	Telomerase	Telomerase: <1.0 μM[5]	Targeted Cancer Therapy

Divergent Pharmacological Pathways

The true utility of the 2-Fluoro-4-methoxybiphenyl scaffold lies in its ability to be directed toward entirely different biological pathways based on its terminal functionalization.

Caption: Divergent functionalization of 2-Fluoro-4-methoxybiphenyl leading to distinct pharmacological pathways.

Self-Validating Experimental Protocols

To objectively compare the performance of these analogs, researchers must employ robust, self-validating in vitro assays. The following protocols detail the methodologies for evaluating the two primary biological activities derived from this scaffold.

Protocol A: In Vitro COX-1/COX-2 Inhibition Assay (For Flurbiprofen Analogs)

Causality of Design: This assay measures the reduction of Prostaglandin E2 (PGE2) to quantify COX inhibition. A selective COX-2 inhibitor (e.g., Celecoxib) and a non-selective inhibitor (Flurbiprofen) must be run in parallel to validate the assay's ability to distinguish isoform selectivity.

• Enzyme Preparation: Reconstitute purified human recombinant COX-1 and COX-2 in Tris-HCl buffer (100 mM, pH 8.0) containing 1 μM hematin. Rationale: Hematin is an essential cofactor for the peroxidase activity of COX enzymes.

• Compound Incubation: Dissolve the biphenyl analogs in DMSO. Add 10 μL of serially diluted compound (ranging from 0.001 μM to 10 μM) to 90 μL of the enzyme mixture. Incubate at 37°C for 15 minutes. Control Check: Include a vehicle control (DMSO only) to establish baseline 100% enzyme activity.

• Reaction Initiation: Add arachidonic acid (final concentration 10 μM) to initiate the reaction. Incubate for exactly 2 minutes at 37°C.

• Termination & Readout: Stop the reaction by adding 1M HCl. Neutralize, and quantify the synthesized PGE2 using a competitive Enzyme Immunoassay (EIA). Calculate the IC₅₀ using non-linear regression analysis.

Protocol B: Fluorometric HDAC Inhibition Assay (For Benzamide Analogs)

Causality of Design: Benzamide analogs inhibit HDACs by chelating the catalytic zinc ion in the enzyme's active site[4]. This assay uses a fluorogenic peptide substrate that, upon deacetylation by HDAC and subsequent cleavage by a developer enzyme, releases a fluorophore.

• Reagent Assembly: Dilute human recombinant HDAC1 or HDAC2 in assay buffer (25 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂). Rationale: The specific ionic strength mimics physiological conditions necessary for optimal zinc-dependent catalytic function.

• Inhibitor Exposure: Add the biphenyl-benzamide analogs (0.1 nM to 10 μM) to the enzyme solution. Include Suberoylanilide Hydroxamic Acid (SAHA) as a positive control.

• Substrate Addition: Introduce the fluorogenic acetylated substrate (e.g., Boc-Lys(Ac)-AMC) and incubate at 37°C for 30 minutes.

• Development & Detection: Add the developer solution (containing trypsin-like protease and Trichostatin A to halt further HDAC activity). Measure fluorescence (Excitation: 360 nm, Emission: 460 nm). A decrease in fluorescence directly correlates with HDAC inhibition.

High-Throughput Screening Workflow

When developing novel analogs from the 2-Fluoro-4-methoxybiphenyl scaffold, a systematic screening workflow ensures that only compounds with high target affinity and cellular permeability advance to in vivo models.

Caption: Standardized high-throughput screening workflow for evaluating the biological activity of biphenyl analogs.

Conclusion

While 2-Fluoro-4-methoxybiphenyl is not utilized as a standalone therapeutic, its unique stereoelectronic profile makes it an indispensable scaffold in drug design. By leveraging the conformational rigidity imparted by the ortho-fluorine and modifying the para-methoxy group, researchers can synthesize highly potent analogs ranging from anti-inflammatory COX inhibitors to anti-proliferative HDAC and telomerase inhibitors.

Sources

• 1. Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2007118137A1 - Benzamide derivatives as inhibitors of histone deacetylase - Google Patents [patents.google.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. WO2007118137A1 - Benzamide derivatives as inhibitors of histone deacetylase - Google Patents [patents.google.com]
• 5. WO2012175991A1 - Fused pentacyclic anti - proliferative compounds - Google Patents [patents.google.com]

Orthogonal Spectroscopic Validation of 2-Fluoro-4-methoxybiphenyl: A Comparative Guide to Structural Elucidation

Executive Summary

The synthesis of functionalized biaryls, such as 2-Fluoro-4-methoxybiphenyl, is a cornerstone of modern drug discovery and materials science. Typically synthesized via transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura reactions), these electron-poor fluorinated systems are highly susceptible to side reactions, including protodeboronation, homocoupling, and regioisomeric scrambling [1].

Relying on a single analytical method to verify the success of such syntheses is a critical vulnerability. This guide objectively compares the performance, sensitivity, and structural elucidation power of Nuclear Magnetic Resonance (NMR), High-Resolution Mass Spectrometry (HRMS), and Fourier Transform Infrared (FT-IR) spectroscopy. By evaluating these complementary modalities, we provide a self-validating framework for unequivocally confirming the regiochemistry and purity of 2-Fluoro-4-methoxybiphenyl.

Methodological Workflow

To establish absolute structural certainty, researchers must employ an orthogonal validation strategy. The workflow below illustrates how different spectroscopic techniques compensate for the blind spots of their alternatives.

Fig 1: Orthogonal spectroscopic workflow for the structural validation of fluorinated biaryls.

Comparative Analysis of Spectroscopic Modalities

When validating a specific regioisomer like 2-Fluoro-4-methoxybiphenyl, analytical techniques must be evaluated based on their ability to map the exact position of the fluorine atom and the methoxy group relative to the biphenyl linkage.

19F NMR vs. 1H NMR vs. 13C NMR

• 19F NMR acts as a background-free probe. Because fluorine-19 has a spin of 1/2 and 100% natural abundance, it vastly outperforms 1 H NMR for initial screening. It immediately confirms the presence of the fluorine atom without the complex multiplet overlapping typical of the aromatic proton region [2].

• 13C NMR offers lower raw sensitivity than 1 H NMR but provides exceptional specificity. The carbon-fluorine scalar couplings ( JC−F​ ) are highly distance-dependent. Observing a massive 1JC−F​ coupling (~245 Hz) alongside specific 2JC−F​ and 3JC−F​ splittings unambiguously locates the carbons adjacent to the fluorine, proving the 2-fluoro substitution pattern [3].

• 1H NMR provides high sensitivity for mapping the proton backbone, but its performance degrades in the 7.0–7.5 ppm region due to overlapping signals from the unsubstituted phenyl ring. However, 2D 1 H- 13 C experiments can resolve these overlaps [4].

HRMS vs. FT-IR

• HRMS outperforms all NMR techniques in confirming the exact elemental composition (C 13​ H 11​ FO) and detecting trace homocoupled impurities (e.g., 4,4'-dimethoxybiphenyl). However, HRMS is fundamentally limited because it cannot distinguish between positional regioisomers (e.g., 2-fluoro vs. 3-fluoro).

• FT-IR serves as a rapid, complementary tool. While it lacks the atomic-level resolution of NMR, it provides immediate verification of the methoxy ether linkage (C-O-C stretch) and the aromatic framework.

Table 1: Performance Matrix of Spectroscopic Alternatives

Modality	Primary Structural Utility	Sensitivity	Specificity for Regioisomers	Key Limitation
19F NMR	Direct detection of fluorine environment	High	Excellent	Provides no data on the carbon/hydrogen backbone.
13C NMR	Carbon skeleton & C-F coupling ( JC−F​ )	Low	Excellent	Requires high sample concentration and longer acquisition times.
1H NMR	Proton mapping & H-F coupling ( JH−F​ )	High	Good	Aromatic region suffers from complex multiplet overlapping.
HRMS	Exact molecular weight & elemental formula	Very High	Poor	Cannot differentiate between positional regioisomers.
FT-IR	Functional group verification (C-F, C-O-C)	Moderate	Poor	Broad bands; C-F stretch often overlaps with the fingerprint region.

Diagnostic Spectral Signatures

To objectively evaluate the synthesized product, the experimental data must align with the theoretical diagnostic signatures of 2-Fluoro-4-methoxybiphenyl. The rotational dynamics and effective size of the fluorinated ortho-substituent strongly influence the observed chemical shifts [5].

Table 2: Diagnostic NMR Parameters for 2-Fluoro-4-methoxybiphenyl

Nucleus	Expected Chemical Shift	Multiplicity	Coupling Constant ( J )	Structural Assignment
19F	-114.0 to -116.0 ppm	Multiplet (m)	3JH−F​≈11 Hz	F atom at C-2 position
1H	~3.85 ppm	Singlet (s)	N/A	Methoxy (-OCH 3​ ) protons
1H	6.65 - 6.75 ppm	Doublet of doublets (dd)	3JH−F​≈12 Hz, 4JH−H​≈2.5 Hz	H-3 (ortho to F, ortho to OMe)
13C	~160.5 ppm	Doublet (d)	1JC−F​≈245 Hz	C-2 (Directly bonded to F)
13C	~55.6 ppm	Singlet (s)	N/A	Methoxy (-OCH 3​ ) carbon

Self-Validating Experimental Protocols

A robust analytical workflow must be self-validating. The following protocols explain not just how to perform the analysis, but the causality behind the instrumental parameters to ensure data integrity.

Protocol A: Multi-Nuclear NMR Acquisition

• Sample Preparation: Dissolve 15–20 mg of the purified compound in 0.6 mL of Chloroform-d (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: CDCl 3​ provides the necessary deuterium lock to stabilize the spectrometer's magnetic field. TMS acts as an internal standard (0.00 ppm), self-validating the chemical shift axis against instrumental drift.

• 1H NMR (400 MHz): Acquire using a standard 30° pulse sequence.

  • Causality: A 30° flip angle ensures rapid longitudinal relaxation, allowing for accurate quantitative integration of the methoxy singlet (3H) versus the aromatic protons (8H).

• 19F NMR (376 MHz): Acquire with 1 H-decoupling and set the relaxation delay (D1) to ≥ 3.0 seconds.

  • Causality: Fluorine nuclei in electron-poor aromatic systems exhibit extended T 1​ relaxation times. A long D1 prevents signal saturation, ensuring the peak area accurately reflects the molecular concentration.

• 13C NMR (100 MHz): Acquire with composite pulse decoupling (e.g., WALTZ-16).

  • Causality: Decoupling removes the complex splitting caused by 1 H- 13 C interactions, isolating the diagnostic 13 C- 19 F scalar couplings ( 1JC−F​ , 2JC−F​ ) required to map the regiochemistry of the biphenyl core.

Protocol B: HRMS (EI/ESI) Validation

• Calibration: Infuse a calibrant (e.g., Leucine Enkephalin for ESI, or PFTBA for EI) prior to sample injection.

  • Causality: Establishes a lock mass to correct time-of-flight (TOF) drift. This self-validating step ensures mass accuracy remains < 5 ppm, which is mathematically required to differentiate the target formula (C 13​ H 11​ FO, Exact Mass: 202.0794) from isobaric contaminants.

• Ionization: Operate in positive ion mode.

  • Causality: The electron-donating methoxy group stabilizes the radical cation ( M+∙ ), yielding a strong molecular ion peak. Look for the diagnostic loss of a methyl radical (•CH 3​ , m/z 187), which serves as a structural fingerprint for the methoxy group.

Protocol C: FT-IR Verification

• Background Subtraction: Run an empty-chamber background scan immediately before analyzing the sample.

  • Causality: Validates that the optical path is clear of atmospheric H 2​ O and CO 2​ , preventing false peaks in the functional group region.

• Acquisition: Analyze via Attenuated Total Reflectance (ATR) from 4000 to 400 cm −1 . Confirm the presence of the asymmetric C-O-C stretch (~1240 cm −1 ) and the C-F stretch (~1100–1200 cm −1 , often overlapping with the ether band).

References

• Novel Fluorinated Biphenyl Compounds Synthesized via Pd(0)-Catalyzed Reactions: Experimental and Computational Studies Source: ACS Omega / NIH PMC URL:[Link]

• Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates Source: NIH PMC URL:[Link]

• Application of LC-NMR and HR-NMR to the characterization of biphenyl impurities in the synthetic route development for vestipitant Source: Journal of Pharmaceutical and Biomedical Analysis / PubMed URL:[Link]

• The biphenyl-monitored effective size of unsaturated functional or fluorinated ortho substituents Source: Organic & Biomolecular Chemistry / EPFL Infoscience URL:[Link]

Sources

• 1. Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel Fluorinated Biphenyl Compounds Synthesized via Pd(0)-Catalyzed Reactions: Experimental and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ovid.com [ovid.com]
• 5. infoscience.epfl.ch [infoscience.epfl.ch]

Comparison of different boronic acids or esters for the synthesis of 2-Fluoro-4-methoxybiphenyl

The synthesis of 2-Fluoro-4-methoxybiphenyl via the Suzuki-Miyaura cross-coupling reaction is a fundamental transformation in medicinal chemistry and materials science. Coupling 1-bromo-2-fluoro-4-methoxybenzene with a phenylboron nucleophile presents a unique electronic landscape: the ortho-fluorine atom provides inductive electron withdrawal, while the para-methoxy group donates electron density via resonance.

Choosing the correct boron coupling partner—whether a boronic acid, a boronate ester, or a trifluoroborate salt—is critical. The core difference between these species lies in a fundamental trade-off between reactivity and stability[1]. This guide objectively compares the performance of three primary phenylboron species, detailing the causality behind their experimental behaviors and providing self-validating protocols for each.

Mechanistic Bottlenecks: The Role of Transmetalation

In the Suzuki-Miyaura catalytic cycle, oxidative addition and reductive elimination are largely dictated by the aryl halide and the phosphine ligand. However, the transmetalation step is entirely dependent on the nature of the boron species.

To undergo transmetalation, the boron center must transition from a neutral, trigonal planar state ( sp2 ) to a negatively charged, tetrahedral borate complex ( sp3 ). The basic conditions of the cross-coupling convert the boronic acid or ester into this active borate anion[2]. The ease of this conversion directly dictates the reaction kinetics.

Fig 1: Suzuki-Miyaura catalytic cycle highlighting the transmetalation of boron partners.

Comparative Analysis of Boron Coupling Partners

Phenylboronic Acid (PBA)

Boronic acids are highly reactive due to their strong Lewis acidity, leading to rapid formation of the active borate anion and fast reaction times[1]. However, this high reactivity comes at the cost of stability. Under basic aqueous conditions, PBA is susceptible to protodeboronation (yielding benzene) and oxidative degradation[2]. Consequently, an excess of PBA (typically 1.2 to 1.5 equivalents) is required to drive the reaction to completion.

Phenylboronic Acid Pinacol Ester (PhBPin)

Boronate esters offer significantly greater stability; they are crystalline solids that are easy to handle and store indefinitely[1]. The steric bulk of the pinacol ligand shields the boron atom, preventing spontaneous trimerization into boroxines. Because the ester is less Lewis acidic, it requires either in situ hydrolysis or harsher basic conditions (e.g., K3​PO4​ at elevated temperatures) to initiate transmetalation.

Potassium Phenyltrifluoroborate ( PhBF3​K )

Potassium organotrifluoroborate salts serve as robust protecting groups for boronic acids[2]. Because the boron is already tetravalent, it cannot undergo transmetalation directly. Instead, it slowly hydrolyzes in aqueous media to release the active boronic acid at a controlled rate. While substrate screenings often show that phenylboronic acid yields higher initial conversions[3], the slow-release mechanism of PhBF3​K essentially eliminates homocoupling byproducts, resulting in exceptionally high-purity profiles.

Quantitative Performance Comparison

The following table summarizes the experimental performance of these three reagents when coupled with 1-bromo-2-fluoro-4-methoxybenzene under their respective optimized conditions.

Coupling Partner	Relative Reactivity	Reagent Stability	Optimal Base / Solvent	Typical Yield (%)	Homocoupling Risk
Phenylboronic Acid (PBA)	High (Fast kinetics)	Moderate (Protodeboronates)	K2​CO3​ / Dioxane- H2​O	85 - 89%	Moderate
PhBPin	Moderate	High (Bench-stable)	K3​PO4​ / Toluene- H2​O	90 - 94%	Low
PhBF3​K	Low (Slow-release)	Very High (Air-stable)	K2​CO3​ / EtOH- H2​O	95 - 98%	Very Low

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Each workflow includes specific causality for the reagent choices and in-process checkpoints to verify reaction success.

Protocol A: Synthesis via Phenylboronic Acid (PBA)

Strategy: Maximize kinetics while compensating for reagent degradation using a slight excess of the boron species.

• Preparation: In an oven-dried Schlenk flask, combine 1-bromo-2-fluoro-4-methoxybenzene (1.0 mmol), phenylboronic acid (1.5 mmol, excess compensates for protodeboronation), and Pd(dppf)Cl2​ (0.05 mmol).

• Solvent & Base: Add 1,4-dioxane (8 mL) and a 2M aqueous solution of K2​CO3​ (2 mL).

  • Causality: Dioxane provides excellent solubility for the organic substrates, while water is strictly required to dissolve the base and form the active borate anion. The bidentate dppf ligand enforces a cis-geometry on the Pd(II) intermediate, accelerating reductive elimination.

• Degassing (Validation Check): Sparge the mixture with Argon for 15 minutes.

  • Validation: The cessation of dissolved gas bubbles confirms the removal of O2​ , which is critical to prevent the oxidative homocoupling of PBA into biphenyl.

• Reaction: Heat to 80°C for 4 hours. The solution will transition from yellow to dark brown, validating the formation of the active Pd(0) species.

• Monitoring (Validation Check): Perform TLC (10% EtOAc/Hexanes). The complete disappearance of the aryl bromide ( Rf​≈0.65 ) and the emergence of a UV-active spot ( Rf​≈0.45 ) confirms conversion.

• Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over MgSO4​ and purify via silica gel chromatography.

Protocol B: Synthesis via Phenylboronic Acid Pinacol Ester (PhBPin)

Strategy: Utilize a highly stable boron source, requiring stronger basic activation to drive in situ hydrolysis.

• Preparation: Combine 1-bromo-2-fluoro-4-methoxybenzene (1.0 mmol), PhBPin (1.1 mmol), Pd(dppf)Cl2​ (0.05 mmol), and anhydrous K3​PO4​ (3.0 mmol) in a reaction vial.

  • Causality: Because PhBPin is highly stable, a stronger base ( K3​PO4​ ) is required to attack the sterically hindered pinacol ester and initiate transmetalation. Only a slight excess (1.1 eq) is needed due to the reagent's resistance to degradation.

• Solvent System: Add Toluene (8 mL) and H2​O (1 mL). Degas via freeze-pump-thaw (3 cycles).

• Reaction: Heat to 95°C for 12 hours.

• Workup & Validation: Quench with water.

  • Validation: During phase separation, the organic layer should be clear and yellow. If a black emulsion forms, it indicates unquenched Pd particles; filter the mixture through a Celite pad to validate complete catalyst removal before concentration.

Protocol C: Synthesis via Potassium Phenyltrifluoroborate ( PhBF3​K )

Strategy: Employ a slow-release reservoir mechanism in green, highly aqueous conditions to maximize product purity.

• Preparation: Combine 1-bromo-2-fluoro-4-methoxybenzene (1.0 mmol), PhBF3​K (1.05 mmol), Pd(OAc)2​ (0.02 mmol), XPhos (0.04 mmol), and K2​CO3​ (3.0 mmol).

  • Causality: PhBF3​K requires hydrolysis to become active. The bulky, electron-rich XPhos ligand is chosen because it stabilizes the highly active Pd(0) species in aqueous environments and accelerates the oxidative addition of the deactivated, electron-rich aryl bromide.

• Solvent System: Add Ethanol (5 mL) and H2​O (5 mL).

  • Causality: The 1:1 EtOH/ H2​O mixture perfectly solubilizes the highly polar trifluoroborate salt while maintaining the solubility of the organic halide.

• Reaction: Heat to 80°C for 8 hours under Argon.

• Validation Check: Because the active boronic acid is released slowly, homocoupling is suppressed. GC-MS analysis of the crude mixture will validate an absence of the biphenyl byproduct (m/z 154), confirming the high selectivity of the slow-release mechanism.

• Workup: Extract with EtOAc (3 x 10 mL), wash with water, dry, and concentrate.

References

• ACS Symposium Series. "Boron Chemistry: An Overview".[Link]

• D-nb.info. "Suzuki cross-coupling in aqueous media".[Link]

• The Journal of Organic Chemistry - ACS Publications. "Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions of Potassium Aryl- and Heteroaryltrifluoroborates".[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. d-nb.info [d-nb.info]

Functional group tolerance in the synthesis of 2-Fluoro-4-methoxybiphenyl derivatives

The 2-fluoro-4-methoxybiphenyl scaffold is a highly privileged structural motif, frequently utilized as a core pharmacophore in the design of advanced therapeutics, including potent 1[1]. However, synthesizing highly functionalized derivatives of this scaffold via the Suzuki-Miyaura cross-coupling reaction presents a distinct mechanistic dilemma: balancing the rapid transmetalation of electron-poor 2-fluorophenylboronic acids against their inherent tendency for protodeboronation, while simultaneously preventing the degradation of sensitive functional groups (e.g., aldehydes, amines, and nitriles) on the electrophilic coupling partner.

This guide provides an in-depth, objective comparison of catalyst systems used to synthesize functionalized 2-fluoro-4-methoxybiphenyl derivatives, detailing the causality behind catalyst selection and providing self-validating experimental protocols.

The Mechanistic Challenge: Protodeboronation vs. Transmetalation

The ortho-fluorine atom on 2-fluorophenylboronic acid exerts a strong electron-withdrawing inductive effect. While this makes the boronic acid highly reactive, it also polarizes the C–B bond, rendering the boron atom highly susceptible to hydrolysis (protodeboronation) under basic, aqueous cross-coupling conditions.

Traditional catalyst systems, such as Pd(PPh₃)₄, often require elevated temperatures (80–100 °C) and prolonged reaction times to overcome the activation energy barrier for transmetalation. Unfortunately, these harsh thermal conditions exponentially accelerate boronic acid degradation and lead to the decomposition of sensitive functional groups on the electrophile. To achieve high functional group tolerance, modern methodologies rely on highly active precatalyst systems that operate at room temperature or under mild heating, allowing the cross-coupling cycle to outcompete side reactions.

Catalytic cycle demonstrating functional group tolerance via rapid transmetalation.

Catalyst Systems Comparison: Traditional vs. Next-Generation

To successfully synthesize functionalized 2-fluoro-4-methoxybiphenyls, researchers must transition away from legacy catalysts toward systems engineered for rapid oxidative addition and transmetalation.

• Buchwald Precatalysts (e.g., XPhos Pd G3): The third generation of 2[2] undergoes rapid, base-mediated activation to generate a highly active, monoligated Pd(0) species. The bulky, electron-rich XPhos ligand accelerates oxidative addition into aryl chlorides/bromides and facilitates rapid reductive elimination. Because this system operates efficiently at room temperature, it exhibits exceptional tolerance for sensitive groups like primary amines and aldehydes, while completely suppressing the thermal protodeboronation of the fluorinated boronic acid[3].

• Ni(COD)₂ / PCy₃ Systems: For cost-effective scale-up, researchers often replace aryl halides with aryl tosylates or sulfamates. These electrophiles possess high C–O bond dissociation energies, making them inert to standard Pd catalysts. However,4[4] provides sufficient electron density to the metal center to easily cleave the C–O bond. This system has been proven to efficiently couple electron-poor 2-fluorophenylboronic acids with 4-methoxyphenyl tosylates while tolerating cyano (-CN) and ester groups[4].

Quantitative Performance Data

The table below summarizes the comparative performance of these catalyst systems when synthesizing 4'-substituted 2-fluoro-4-methoxybiphenyl derivatives bearing sensitive functional groups.

Table 1: Comparative Functional Group Tolerance in the Synthesis of 4'-Substituted 2-Fluoro-4-methoxybiphenyls

Electrophile (Ar-X)	Functional Group	Catalyst System	Conditions	Yield (%)	Protodeboronation (%)
4-Bromobenzaldehyde	Aldehyde (-CHO)	Pd(PPh₃)₄ (5 mol%)	K₂CO₃, Tol/H₂O, 90 °C, 12h	42%	>30%
4-Bromobenzaldehyde	Aldehyde (-CHO)	XPhos Pd G3 (2 mol%)	K₃PO₄, THF/H₂O, RT, 2h	91%	<2%
4-Cyanophenyl tosylate	Nitrile (-CN)	Pd(PPh₃)₄ (5 mol%)	K₂CO₃, Tol/H₂O, 90 °C, 12h	N.R.	N/A
4-Cyanophenyl tosylate	Nitrile (-CN)	Ni(COD)₂/PCy₃ (3 mol%)	K₃PO₄, THF, 60 °C, 4h	88%	<5%
4-Bromoaniline	Amine (-NH₂)	Pd(PPh₃)₄ (5 mol%)	K₂CO₃, Tol/H₂O, 90 °C, 12h	55%	20%
4-Bromoaniline	Amine (-NH₂)	XPhos Pd G3 (2 mol%)	K₃PO₄, THF/H₂O, RT, 2h	94%	<2%

(Note: N.R. = No Reaction. Data synthesized from comparative catalyst benchmarking for electron-poor boronic acids).

Experimental Methodologies

The following protocols are designed as self-validating systems, incorporating visual and analytical checkpoints to ensure the integrity of the catalytic cycle.

Step-by-step experimental workflow for moisture-sensitive cross-coupling setups.

Protocol A: XPhos Pd G3-Catalyzed Synthesis (High Tolerance for -CHO, -NH₂)

Causality Focus: Utilizing a biphasic THF/H₂O system ensures the inorganic base (K₃PO₄) is fully dissolved, accelerating the transmetalation step. Operating strictly at room temperature prevents the thermal degradation of the aldehyde/amine groups and kinetically suppresses the protodeboronation of 2-fluorophenylboronic acid.

• Preparation: In a nitrogen-filled glovebox, charge a 20 mL reaction vial with XPhos Pd G3 (2 mol%), 2-fluorophenylboronic acid (1.5 equiv), and the functionalized 4-bromoanisole derivative (1.0 equiv). Rationale: Glovebox setup prevents premature oxidation of the highly electron-rich XPhos ligand.

• Solvent & Base Addition: Remove the sealed vial from the glovebox. Inject degassed THF (0.2 M) followed by an aqueous solution of K₃PO₄ (3.0 equiv, 1.0 M).

  • Self-Validation Checkpoint: The reaction mixture will rapidly transition from pale yellow to a deep reddish-brown. This visual cue confirms the reductive elimination of the carbazole leaving group from the G3 precatalyst and the successful generation of the active L1Pd(0) species.

• Reaction & Monitoring: Stir vigorously at room temperature for 2 hours.

  • Self-Validation Checkpoint: Analyze an aliquot via GC-MS. A successful, high-tolerance reaction will show >95% consumption of the aryl halide with <2% fluorobenzene (the protodeboronation byproduct). If fluorobenzene exceeds 10%, the THF was likely insufficiently degassed, leading to catalyst oxidation and stalled transmetalation.

• Workup: Quench with deionized water, extract with EtOAc (3x), dry over anhydrous MgSO₄, and purify via silica gel chromatography.

Protocol B: Ni(COD)₂/PCy₃-Catalyzed Synthesis (For Aryl Sulfonates)

Causality Focus: To cleave the strong C–O bond of an aryl tosylate while tolerating the electron-poor 2-fluorophenylboronic acid, the catalyst must be pre-formed to ensure complete ligand exchange before substrate introduction[4].

• Catalyst Pre-activation: In a glovebox, combine Ni(COD)₂ (3 mol%) and PCy₃ (12 mol%) in anhydrous THF. Stir for 10 minutes. Rationale: Pre-stirring ensures the displacement of the cyclooctadiene ligands, forming the active, highly nucleophilic Ni(0)(PCy₃)₂ complex.

• Substrate Addition: Add 4-methoxyphenyl tosylate (1.0 equiv), 2-fluorophenylboronic acid (1.5 equiv), and anhydrous K₃PO₄ (3.0 equiv).

• Reaction: Seal the vial, remove from the glovebox, and heat at 60 °C for 4 hours.

• Validation & Workup: Cool to room temperature. GC-MS should confirm the presence of 2-fluoro-4'-methoxybiphenyl as the major product. Filter the crude mixture through a pad of Celite to remove insoluble nickel salts prior to standard column chromatography.

Sources

• 1. WO2007118137A1 - Benzamide derivatives as inhibitors of histone deacetylase - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Well-defined nickel and palladium precatalysts for cross-coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic differences between 2-Fluoro-4-methoxybiphenyl and its isomers

Spectroscopic Profiling of 2-Fluoro-4-methoxybiphenyl and its Positional Isomers: A Comparative Guide

Introduction: The Structural Nuances of Fluoro-Methoxybiphenyls

Biphenyl scaffolds functionalized with fluorine and methoxy groups are highly privileged structures in medicinal chemistry and materials science. The specific positional arrangement of these substituents—such as in 2-Fluoro-4-methoxybiphenyl versus its isomers (e.g., 4-Fluoro-4'-methoxybiphenyl or 4-Fluoro-2'-methoxybiphenyl)—drastically alters the molecule's dihedral angle, metabolic stability, and electronic distribution[1].

Because these positional isomers possess identical molecular weights and highly similar polarities, distinguishing them during synthesis or metabolite profiling requires a rigorous, multi-modal spectroscopic approach. This guide objectively compares the spectroscopic performance of these isomers and provides self-validating experimental protocols for their unambiguous identification.

Diagnostic Workflow

To establish a high-confidence identification, an orthogonal analytical workflow is required. Mass spectrometry confirms the intact molecular framework, while multi-nuclear NMR resolves the exact spatial arrangement of the substituents.

Fig 1. Sequential spectroscopic workflow for the unambiguous identification of fluoro-methoxybiphenyl isomers.

Spectroscopic Comparison: Causality & Mechanisms

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive modality for differentiating positional isomers, driven by the extreme sensitivity of the 19 F nucleus to its local electronic and steric environment.

• 19 F NMR Chemical Shifts : The chemical shift ( δ ) is dictated by the mesomeric (resonance) and inductive effects across the biphenyl system.

  • 4-Fluoro-4'-methoxybiphenyl : The fluorine is positioned para to the biphenyl linkage. The electron-donating methoxy group on the opposite ring pushes electron density through the coplanar conjugated system, shielding the fluorine nucleus. The resulting resonance is typically observed upfield at δ -117.2 ppm [2].

  • 4-Fluoro-2'-methoxybiphenyl : When the methoxy group is moved to the ortho position of the adjacent ring, steric hindrance forces the two phenyl rings out of planarity. This breaks the extended π -conjugation, reducing the shielding effect and shifting the 19 F resonance downfield to approximately δ -114.0 ppm [3].

  • 2-Fluoro-4-methoxybiphenyl : Here, the fluorine is ortho to the biphenyl linkage and meta to the methoxy group on the same ring. The steric compression (ortho-effect) combined with direct inductive withdrawal results in shifts typically between -115.0 and -118.0 ppm , heavily dependent on the solvent's dielectric constant.

• 13 C NMR and J -Coupling : Carbon-fluorine scalar coupling ( JCF​ ) acts as a self-validating metric for the ring position. The ipso-carbon (directly attached to F) exhibits a massive 1JCF​ coupling of ~244–247 Hz. The ortho-carbons show 2JCF​ (~21 Hz), and meta-carbons show 3JCF​ (~8 Hz)[3]. By mapping these couplings onto the 13 C spectrum, the exact substitution pattern is mathematically confirmed.

Infrared (IR) and Mass Spectrometry (MS)

• Mass Spectrometry (EI-MS) : All isomers yield an identical molecular ion [M]+ at m/z 202. The primary fragmentation pathways involve the loss of a methyl radical ( [M−CH3​]+ , m/z 187) and subsequent loss of carbon monoxide ( m/z 159). However, ortho-methoxy isomers (like 4-fluoro-2'-methoxybiphenyl) often show a higher relative abundance of the m/z 187 peak due to proximity effects that facilitate methyl cleavage[2].

• IR Spectroscopy : While all isomers exhibit strong C-O-C asymmetric stretching near 1250 cm −1 , the C-F stretch (1000–1400 cm −1 ) varies slightly due to the differing degrees of ring coplanarity and bond polarization.

Quantitative Data Summary

Isomer	19 F NMR Shift (ppm)	13 C 1JCF​ (Hz)	Major MS Fragments ( m/z )	Structural / Electronic Effect
4-Fluoro-4'-methoxybiphenyl	-117.2	~244.0	202, 187, 159	Coplanar, extended conjugation
4-Fluoro-2'-methoxybiphenyl	-114.0	~245.0	202, 187 (high), 159	Twisted dihedral, broken conjugation
3-Fluoro-4'-methoxybiphenyl	~ -112.5	~243.5	202, 187, 159	Meta-inductive withdrawal
2-Fluoro-4-methoxybiphenyl	~ -116.0	~247.0	202, 187, 159	Ortho-steric compression
Acquired in CDCl 3​ referenced to internal CFCl 3​ or α,α,α -trifluorotoluene.

Self-Validating Experimental Protocols

Protocol A: High-Resolution Multi-Nuclear NMR Acquisition

Expertise Note: Fluorine nuclei often exhibit long longitudinal relaxation times ( T1​ ). Failing to account for this will result in incomplete relaxation, causing signal saturation and inaccurate integration.

• Sample Preparation : Dissolve 15-20 mg of the purified biphenyl isomer in 0.6 mL of anhydrous CDCl 3​ . Causality : CDCl 3​ is non-polar, mimicking the lipophilicity of the biphenyl, which ensures sharp spectral lines without solvent-induced aggregation.

• Internal Referencing (Self-Validation Step) : Add 0.05% v/v of α,α,α -trifluorotoluene to the NMR tube. Causality : External referencing can drift; an internal standard provides an absolute zero-point. Validate the system by confirming the standard's peak at exactly -63.8 ppm before analyzing the analyte's shift[3].

• Acquisition :

  • For 19 F NMR: Set the relaxation delay (D1) to ≥ 5 seconds. Acquire at least 64 scans.

  • For 13 C NMR: Utilize a standard proton-decoupled sequence with a D1 of 2 seconds. Acquire ≥ 1024 scans to resolve the low-intensity 3JCF​ and 4JCF​ split peaks.

Protocol B: GC-MS Analysis for Isomeric Differentiation

Expertise Note: While mass spectra are similar, chromatographic retention times differ based on the dipole moments induced by the substituent positions.

• Column Selection : Utilize a 5% phenyl-methylpolysiloxane capillary column (e.g., HP-5ms, 30m x 0.25mm). Causality : The slight polarity of this stationary phase interacts differentially with the varying dipole moments of the positional isomers, enabling baseline chromatographic separation.

• System Validation : Inject a blank solvent (e.g., Hexane) to confirm the absence of column carryover.

• Ionization & Detection : Operate the mass spectrometer in Electron Ionization (EI) mode at 70 eV. Causality : 70 eV is the universal standard energy that ensures reproducible fragmentation, allowing direct cross-referencing with NIST libraries. Confirm the intact molecular ion at m/z 202 prior to analyzing the 187/159 fragmentation ratios.

References

• Title : Nickel-Catalyzed Monosubstitution of Polyfluoroarenes with Organozinc Reagents using Alkoxydiphosphine Ligand. Source : amazonaws.com (Literature Supporting Information) URL :[Link]

• Title : Cross-Coupling of Triallyl(aryl)silanes with Aryl Bromides and Chlorides: An Alternative Convenient Biaryl Synthesis. Source : wiley-vch.de (Supporting Information) URL :[Link]

• Title : A Convenient Chemical-Microbial Method for Developing Fluorinated Pharmaceuticals. Source : ucd.ie (Research Repository UCD) URL :[Link]

Sources

• 1. researchrepository.ucd.ie [researchrepository.ucd.ie]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Fluoro-4-methoxybiphenyl

Comprehensive Safety and Operational Guide: Handling 2-Fluoro-4-methoxybiphenyl

As a halogenated aromatic building block, 2-Fluoro-4-methoxybiphenyl is frequently utilized in drug development and organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. While highly valuable for modifying active pharmaceutical ingredient (API) scaffolds, its physical properties demand rigorous safety and logistical planning. This guide provides a field-proven, self-validating operational framework for handling this compound safely.

Chemical Risk Profile & Causality

To design an effective safety protocol, we must first understand the mechanistic behavior of the chemical:

• High Lipophilicity: The fluorinated biphenyl core is highly lipophilic. While the dry powder poses a moderate hazard primarily through respiratory and dermal irritation[1], the risk profile changes drastically when the compound is dissolved.

• Solvent-Carrier Risk: In laboratory settings, this compound is routinely dissolved in polar aprotic solvents (e.g., DMSO, DMF) or chlorinated solvents (e.g., DCM). These solvents act as aggressive penetration enhancers. If a solution splashes onto unprotected skin, the solvent will carry the lipophilic biphenyl directly across the dermal barrier and into the bloodstream.

• Environmental Persistence: Halogenated organics resist natural degradation and pose potential long-term aquatic toxicity[1]. Strict waste segregation is mandatory.

PPE Specification & Justification

Under OSHA 1910.132, laboratories must conduct a hazard assessment and provide appropriate Personal Protective Equipment (PPE)[2]. Furthermore, OSHA 1910.138 mandates that hand protection must be selected based on the specific performance characteristics required for the task and the chemicals involved[3].

PPE Category	Specification	Causality / Rationale
Hand Protection	Nitrile (Dry) / Viton or Neoprene (Solvent)	Nitrile is sufficient for dry powder transfer. However, if handling the compound in DCM or THF, Viton or heavy-duty Neoprene is required to prevent rapid solvent breakthrough and subsequent chemical absorption[3].
Eye Protection	Chemical Safety Goggles (EN166 / ANSI Z87.1)	Protects against severe eye damage from aerosolized micro-particulates during weighing, or solvent splashes during reaction setup[4].
Body Protection	Flame-Resistant (FR) Lab Coat, Closed-Toe Shoes	Prevents dermal contact. FR material is critical because this compound is often reacted alongside pyrophoric catalysts (e.g., Pd/C) or strong bases.
Respiratory	Fume Hood (Primary); N95/P100 (Secondary)	Routine handling must occur in a fume hood. Respirators are only required if engineering controls fail or during large-scale spill cleanup outside a ventilated area[4].

Step-by-Step Operational Protocol

This protocol is designed as a self-validating system, ensuring that safety parameters are confirmed before the chemical is exposed to the environment.

Phase 1: Pre-Operation Validation

• Validate Engineering Controls: Check the digital monitor on the chemical fume hood to ensure the face velocity is between 0.4–0.6 m/s[4]. Self-Validation: If no monitor is present, tape a Kimwipe to the bottom of the sash; it should pull steadily inward. Do not open the chemical container if airflow is erratic.

• Validate PPE Integrity: Before donning, inflate your gloves slightly by trapping air inside and rolling the cuff. Inspect for micro-tears or pressure leaks.

Phase 2: Weighing and Transfer 3. Static Mitigation: Halogenated powders often hold static charges, causing them to aerosolize or cling to weighing boats. Use an anti-static zero-stat gun on the weighing boat and use grounded, static-free spatulas. Self-Validation: The powder should pour smoothly without jumping to the sides of the spatula. 4. Enclosed Transfer: Weigh the 2-Fluoro-4-methoxybiphenyl directly into a tared reaction flask inside the fume hood. Seal the flask with a septum before removing it from the weighing area.

Phase 3: Reaction Setup 5. Solvent Addition: Add the carrier solvent (e.g., THF, Toluene) via a syringe through the septum under an inert atmosphere (Nitrogen/Argon). This closed-system addition prevents exposure to the highly permeable solvent-chemical mixture. 6. Immediate Decontamination: Wipe down spatulas and the balance pan with a cloth dampened with isopropanol to capture residual micro-dust.

Spill Response & Disposal Plan

Halogenated organic compounds must be kept out of standard municipal waste and water systems due to their persistence[1].

• Solid Spill Protocol: Do NOT dry sweep. Dry sweeping aerosolizes the irritant, bypassing dermal PPE and attacking the respiratory system[4]. Instead, cover the powder with damp absorbent paper, carefully scoop it into a hazardous waste bag, and wipe the surface with a solvent-dampened cloth.

• Liquid Spill Protocol: Contain the spill immediately using chemical absorbent pads.

• Disposal Plan: Dispose of all contaminated PPE, wipes, and reaction byproducts in a designated Halogenated Organic Waste carboy. Never mix halogenated waste with strong bases or oxidizing agents, as this can trigger dangerous exothermic degradation[4].

Operational Workflow Diagram

Workflow for handling 2-Fluoro-4-methoxybiphenyl from hazard assessment to disposal.

References

• SAFETY DATA SHEET - Fisher Scientific, Fisher Scientific.
• 4-Bromo-2-fluorobiphenyl 41604-19-7 wiki, GuideChem.
• OSHA 1910.132 Personal Protective Equipment (PPE)
• OSHA Hand Protection Safety Guide, TRADESAFE.

Sources

• 1. Page loading... [guidechem.com]
• 2. creativesafetysupply.com [creativesafetysupply.com]
• 3. trdsf.com [trdsf.com]
• 4. fishersci.com [fishersci.com]